(2-Cyclopropylpyridin-4-yl)boronic acid

• CAS: 1189546-00-6

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Properties of (2-Cyclopropylpyridin-4-yl)boronic acid

This document provides a detailed overview of the core physicochemical properties of (2-Cyclopropylpyridin-4-yl)boronic acid, a key building block in modern medicinal chemistry. While specific experimental data for this compound are not extensively published, this guide outlines its fundamental characteristics based on the known chemistry of arylboronic acids and provides standardized protocols for their experimental determination.

Core Physicochemical Data

(2-Cyclopropylpyridin-4-yl)boronic acid is a bifunctional molecule containing a weakly acidic boronic acid group and a basic pyridine ring. Its properties are governed by the interplay of these groups. Boronic acids are Lewis acids that exist in equilibrium between a neutral, trigonal planar form and an anionic, tetrahedral boronate form in aqueous solutions.[1][2] This equilibrium is pH-dependent and crucial for its solubility, lipophilicity, and interaction with biological targets.[2]

The table below summarizes the key identifiers for this compound. Quantitative data, where not publicly available, should be determined experimentally using the protocols outlined in this guide.

Property	Data	Source(s)
IUPAC Name	(2-Cyclopropylpyridin-4-yl)boronic acid	-
CAS Number	1189546-00-6	[3][4][5]
Molecular Formula	C₈H₁₀BNO₂	[3]
Molecular Weight	162.98 g/mol	[3]
Melting Point (°C)	Data not publicly available.	-
Aqueous pKa	Data not publicly available. Arylboronic acids typically have pKa values in the range of 4-10.[1] The presence of the pyridine ring will result in at least two pKa values (one for the pyridine nitrogen and one for the boronic acid).	-
Water Solubility	Data not publicly available. Solubility is expected to be pH-dependent due to the acidic and basic centers. Boronic acids often have low aqueous solubility.[6]	-
LogP (octanol/water)	Data not publicly available.	-

Fundamental Equilibria and Visualizations

The behavior of boronic acids in aqueous media is defined by their pH-dependent equilibrium. Understanding this is critical for designing experiments, developing formulations, and predicting biological interactions.

Figure 1: pH-Dependent Equilibrium of Boronic Acid

The following diagram illustrates a standard workflow for determining the partition coefficient (LogP), a critical measure of lipophilicity.

Figure 2: Experimental Workflow for Shake-Flask LogP Determination

Experimental Protocols

The following sections provide detailed methodologies for determining the core physicochemical properties of (2-Cyclopropylpyridin-4-yl)boronic acid.

The melting point provides an indication of purity; pure crystalline compounds typically exhibit a sharp melting range of 0.5-1.0°C.[7]

• Principle: A small, finely powdered sample is heated slowly in a capillary tube, and the temperature range from the first sign of melting to complete liquefaction is observed.[7]

• Apparatus:

  • Melting point apparatus (e.g., Mel-Temp or Thiele tube setup).

  • Glass capillary tubes (sealed at one end).[8]

  • Calibrated thermometer.[7]

  • Mortar and pestle.

• Procedure:

  • Ensure the compound is dry and finely powdered by grinding it with a mortar and pestle.[7]

  • Pack the powdered sample into the sealed end of a capillary tube to a height of 1-2 mm by tapping the tube gently.[8][9]

  • Place the capillary tube in the heating block or attach it to the thermometer in a Thiele tube setup, ensuring the sample is level with the thermometer bulb.[7]

  • Heat the apparatus rapidly to about 15-20°C below the expected melting point, then reduce the heating rate to a slow and uniform 1-2°C per minute.[7]

  • Record the temperature (T1) at which the first drop of liquid appears.[9]

  • Record the temperature (T2) at which the entire sample has completely melted.[9]

  • The melting range is reported as T1 - T2. For high accuracy, the determination should be repeated at least twice with fresh samples.

This method measures the pH of a solution as a titrant of known concentration is added, allowing for the determination of the acid dissociation constant(s).[10][11]

• Principle: A solution of the compound is titrated with a strong acid or base. The pH is monitored throughout the titration, and the resulting curve of pH versus volume of titrant is used to identify the inflection point(s), which correspond to the pKa value(s).[12][13]

• Apparatus:

  • Calibrated pH meter with a combination pH electrode.[10]

  • Magnetic stirrer and stir bar.

  • Burette (manual or automated).

  • Titration vessel.

• Procedure:

  • Calibrate the pH meter using at least three standard buffers (e.g., pH 4, 7, and 10).[10][12]

  • Prepare a solution of the compound (e.g., 1 mM) in water or a suitable co-solvent if solubility is low.[10][12]

  • To account for the two ionizable centers, perform two separate titrations:

    • Titration 1 (for boronic acid pKa): Titrate the sample solution with a standardized strong base (e.g., 0.1 M NaOH).

    • Titration 2 (for pyridine pKa): First, acidify the sample solution to a low pH (e.g., pH 2) with a strong acid (e.g., 0.1 M HCl), then titrate with the standardized strong base (0.1 M NaOH).[10][12]

  • Add the titrant in small, precise increments, allowing the pH reading to stabilize after each addition.[12]

  • Record the pH value after each addition of titrant.

  • Plot pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point (the midpoint of the steepest part of the curve).

  • Perform the titration in triplicate to ensure reproducibility.[10]

This method determines the saturation mass concentration of a substance in water at a given temperature.[14][15]

• Principle: An excess amount of the solid compound is agitated in water at a constant temperature for a sufficient period to reach equilibrium. The concentration of the compound in the aqueous solution is then determined after separating the undissolved solid.[16]

• Apparatus:

  • Constant temperature water bath or shaker (e.g., 20 ± 0.5 °C).[16]

  • Flasks with stoppers.

  • Centrifuge and/or filtration system (e.g., syringe filters).

  • Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).

• Procedure:

  • Add an excess amount of the solid compound to a flask containing purified water. The excess should be clearly visible.

  • Place the flask in a constant temperature shaker bath and agitate. The time to reach equilibrium should be determined in a preliminary test (e.g., by sampling at 24, 48, and 72 hours) but is typically at least 24 hours.[16]

  • Once equilibrium is reached, allow the mixture to settle.

  • Separate the solid phase from the aqueous phase by centrifugation and/or filtration. Care must be taken to avoid altering the temperature or composition of the sample.

  • Quantify the concentration of the compound in the clear aqueous supernatant using a validated analytical method.

  • The result is expressed as mass per volume of solution (e.g., g/L or mg/mL) at the specified temperature.

The shake-flask method is the traditional and "gold standard" technique for the experimental determination of the n-octanol/water partition coefficient (LogP).[17][18]

• Principle: The compound is dissolved in a two-phase system of n-octanol and water (or buffer). The system is shaken until equilibrium is achieved, and the concentration of the compound in each phase is measured. LogP is the base-10 logarithm of the ratio of these concentrations.[19]

• Apparatus:

  • Separatory funnels or glass vials with screw caps.

  • Mechanical shaker.

  • Centrifuge.

  • Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).

• Procedure:

  • Pre-saturate the n-octanol with water and the water (or buffer, typically pH 7.4 for LogD) with n-octanol by shaking them together for 24 hours and allowing the phases to separate.[18]

  • Prepare a stock solution of the compound in the pre-saturated n-octanol.

  • Add a precise volume of the stock solution to a precise volume of the pre-saturated aqueous phase in a flask. The volume ratio should be adjusted based on the expected LogP.

  • Shake the flask for a sufficient time to reach equilibrium (e.g., 1-24 hours).[19]

  • Centrifuge the mixture to ensure a clean separation of the two phases.[17]

  • Carefully withdraw an aliquot from each phase for analysis.

  • Determine the concentration of the compound in the n-octanol phase (C_oct) and the aqueous phase (C_aq) using a suitable analytical method.

  • Calculate the partition coefficient: P = C_oct / C_aq.

  • The final value is reported as LogP = log₁₀(P). The experiment should be run in triplicate.[20]

References

• 1. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. scbt.com [scbt.com]
• 4. arctomsci.com [arctomsci.com]
• 5. (2-Cyclopropylpyridin-4-yl)boronic acid - CAS:1189546-00-6 - Sunway Pharm Ltd [3wpharm.com]
• 6. DSpace [kuscholarworks.ku.edu]
• 7. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. byjus.com [byjus.com]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 14. oecd.org [oecd.org]
• 15. oecd.org [oecd.org]
• 16. laboratuar.com [laboratuar.com]
• 17. encyclopedia.pub [encyclopedia.pub]
• 18. LogP / LogD shake-flask method [protocols.io]
• 19. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 20. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of (2-Cyclopropylpyridin-4-yl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic pathway for (2-Cyclopropylpyridin-4-yl)boronic acid, a valuable building block in medicinal chemistry and drug discovery. The synthesis is presented as a two-step process, commencing with the regioselective Suzuki-Miyaura coupling to form a key intermediate, followed by a palladium-catalyzed Miyaura borylation. This document furnishes detailed experimental protocols, quantitative data, and visual workflows to facilitate its practical application in a laboratory setting.

Synthetic Strategy Overview

The synthesis of (2-Cyclopropylpyridin-4-yl)boronic acid is strategically divided into two key transformations:

• Step 1: Regioselective Suzuki-Miyaura Coupling. This initial step involves the selective cross-coupling of a cyclopropylboron reagent with 2,4-dichloropyridine. Literature precedents with analogous dihalopyrimidines suggest that this coupling preferentially occurs at the more reactive 4-position, yielding the crucial intermediate, 2-cyclopropyl-4-chloropyridine.[1][2][3][4]

• Step 2: Miyaura Borylation. The synthesized 2-cyclopropyl-4-chloropyridine is then subjected to a palladium-catalyzed borylation reaction with bis(pinacolato)diboron. This well-established method effectively converts the aryl chloride to the corresponding boronate ester, which upon hydrolysis, yields the target (2-Cyclopropylpyridin-4-yl)boronic acid.[5][6][7][8][9]

Experimental Protocols and Data

Step 1: Synthesis of 2-Cyclopropyl-4-chloropyridine via Suzuki-Miyaura Coupling

This procedure is adapted from established methods for the Suzuki-Miyaura coupling of aryl chlorides with potassium cyclopropyltrifluoroborate.[10]

Reaction Scheme:

Table 1: Reagents and Reaction Conditions for the Synthesis of 2-Cyclopropyl-4-chloropyridine

Reagent/Parameter	Molar Equiv.	Amount	Notes
2,4-Dichloropyridine	1.0	(as required)	Starting material
Potassium cyclopropyltrifluoroborate	1.5	Cyclopropyl source
Pd(OAc)₂	0.03	Palladium catalyst
XPhos	0.06	Ligand
K₂CO₃	2.0	Base
Solvent	-	10:1 mixture of CPME/H₂O (0.25 M)
Temperature	-	100 °C
Reaction Time	-	12-24 h	Monitor by TLC/GC-MS
Expected Yield	~75%	Based on analogous reactions[10]

Experimental Protocol:

• To an oven-dried Schlenk flask, add 2,4-dichloropyridine, potassium cyclopropyltrifluoroborate, palladium(II) acetate, XPhos, and potassium carbonate.

• Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen).

• Add the degassed solvent mixture of cyclopentyl methyl ether (CPME) and water (10:1 ratio) to the flask.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-cyclopropyl-4-chloropyridine.

Step 2: Synthesis of (2-Cyclopropylpyridin-4-yl)boronic acid pinacol ester via Miyaura Borylation

This protocol is based on standard Miyaura borylation procedures for heteroaryl chlorides.[5][6][7][8][9]

Reaction Scheme:

Table 2: Reagents and Reaction Conditions for the Miyaura Borylation

Reagent/Parameter	Molar Equiv.	Amount	Notes
2-Cyclopropyl-4-chloropyridine	1.0	(from Step 1)	Starting material
Bis(pinacolato)diboron (B₂pin₂)	1.1	Boron source
Pd(dppf)Cl₂	0.03	Palladium catalyst
KOAc	1.5	Base
Solvent	-	Dioxane	Anhydrous
Temperature	-	80-100 °C
Reaction Time	-	8-16 h	Monitor by TLC/GC-MS
Expected Yield	High	Generally good to excellent yields for this reaction type

Experimental Protocol:

• In an oven-dried Schlenk flask, combine 2-cyclopropyl-4-chloropyridine, bis(pinacolato)diboron, [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂), and potassium acetate.

• Evacuate and backfill the flask with an inert atmosphere.

• Add anhydrous dioxane to the flask.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The crude (2-Cyclopropylpyridin-4-yl)boronic acid pinacol ester can be purified by column chromatography or used directly in the next step.

• For the free boronic acid, the pinacol ester can be hydrolyzed under standard acidic conditions (e.g., with aqueous HCl) followed by extraction.

Visual Workflow and Pathway Diagrams

Overall Synthetic Workflow

Caption: Overall synthetic workflow for (2-Cyclopropylpyridin-4-yl)boronic acid.

Catalytic Cycle for Suzuki-Miyaura Coupling (Step 1)

Caption: Catalytic cycle for the Suzuki-Miyaura coupling in Step 1.

Catalytic Cycle for Miyaura Borylation (Step 2)

References

• 1. mdpi.com [mdpi.com]
• 2. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Miyaura Borylation Reaction [organic-chemistry.org]
• 6. Palladium-Catalyzed Borylation of Aryl and Heteroaryl Halides Utilizing Tetrakis(dimethylamino)diboron: One Step Greener - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Palladium-catalyzed cross-coupling reaction of bis(pinacolato)diboron with 1-alkenyl halides or triflates: convenient synthesis of unsymmetrical 1,3-dienes via the borylation-coupling sequence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Scope of the Palladium-Catalyzed Aryl Borylation Utilizing Bis-Boronic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

(2-Cyclopropylpyridin-4-yl)boronic Acid: A Technical Guide for Advanced Chemical Synthesis

For Immediate Release

A comprehensive technical guide on (2-Cyclopropylpyridin-4-yl)boronic acid is now available for researchers, scientists, and professionals in drug development. This document provides in-depth information on the molecule's structure, properties, synthesis, and applications, with a focus on its role as a critical building block in medicinal chemistry.

(2-Cyclopropylpyridin-4-yl)boronic acid is a heterocyclic organoboron compound increasingly utilized in the synthesis of complex molecules for the pharmaceutical industry. Its unique structural combination of a cyclopropyl group and a pyridine ring makes it a valuable reagent for creating novel chemical entities with potential therapeutic applications.

Core Compound Properties

The fundamental properties of (2-Cyclopropylpyridin-4-yl)boronic acid are summarized below. These data are essential for its use in synthetic chemistry, ensuring accurate stoichiometry and characterization of reaction products.

Property	Value	Citations
Molecular Formula	C₈H₁₀BNO₂	[1][2]
Molecular Weight	162.98 g/mol	[1][2]
CAS Number	1189546-00-6	[1][3]
Appearance	Off-white to white solid
Purity	Typically ≥95%
Storage Conditions	Sealed in a dry environment at room temperature or refrigerated.	[2]

Synthesis and Reaction Mechanisms

The synthesis of (2-Cyclopropylpyridin-4-yl)boronic acid can be achieved through several established methods for preparing pyridinylboronic acids. A common and effective strategy involves a palladium-catalyzed cross-coupling reaction, specifically the Miyaura borylation, starting from a halogenated 2-cyclopropylpyridine precursor.

This method offers good functional group tolerance and generally proceeds under mild conditions. The key transformation is the conversion of a carbon-halogen bond to a carbon-boron bond. An alternative route involves a lithium-halogen exchange followed by borylation. This method is also highly effective but requires stringent anhydrous conditions and low temperatures.

Applications in Drug Discovery and Development

Boronic acids are indispensable tools in modern organic synthesis, primarily due to their role in the Suzuki-Miyaura cross-coupling reaction. This reaction forms a carbon-carbon bond between the boronic acid and an aryl or vinyl halide, a foundational transformation in the synthesis of many pharmaceutical compounds.

(2-Cyclopropylpyridin-4-yl)boronic acid serves as a key building block, allowing for the introduction of the 2-cyclopropylpyridine moiety into a larger molecular scaffold. The cyclopropyl group is a desirable feature in drug candidates as it can enhance metabolic stability and binding affinity. The pyridine ring, a common heterocycle in pharmaceuticals, can participate in hydrogen bonding and other interactions with biological targets.

Experimental Protocols

A plausible and detailed experimental protocol for the synthesis of (2-Cyclopropylpyridin-4-yl)boronic acid pinacol ester via a Miyaura borylation reaction is provided below. This protocol is based on established procedures for the borylation of halopyridines.

Synthesis of (2-Cyclopropylpyridin-4-yl)boronic Acid Pinacol Ester

Materials:

• 2-Cyclopropyl-4-iodopyridine (1.0 equiv)

• Bis(pinacolato)diboron (B₂pin₂) (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 equiv)

• Potassium acetate (KOAc) (3.0 equiv)

• 1,4-Dioxane (anhydrous)

Procedure:

• To a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add 2-cyclopropyl-4-iodopyridine, bis(pinacolato)diboron, Pd(dppf)Cl₂, and potassium acetate.

• Add anhydrous 1,4-dioxane to the vessel.

• Heat the reaction mixture to 80-90 °C and stir for 4-12 hours. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired (2-Cyclopropylpyridin-4-yl)boronic acid pinacol ester.

• The pinacol ester can be hydrolyzed to the corresponding boronic acid by treatment with an aqueous acid, if required.

Visualized Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a pyridinylboronic acid via the Miyaura borylation of a halopyridine precursor.

Caption: Generalized workflow for Miyaura borylation.

References

• 1. Miyaura Borylation Reaction [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. CN104974082A - Preparation method of 2-methyl-4-bromopyridine - Google Patents [patents.google.com]

(2-Cyclopropylpyridin-4-yl)boronic Acid: A Comprehensive Technical Guide for Researchers

(2-Cyclopropylpyridin-4-yl)boronic acid , a specialized heterocyclic organoboron compound, is a valuable reagent in contemporary chemical synthesis, particularly in the realm of drug discovery and development. Its unique structural features, combining a pyridine core with a cyclopropyl group, make it an attractive building block for creating diverse and complex molecules. This guide provides an in-depth overview of its commercial availability, physicochemical properties, synthesis, and key applications, tailored for researchers, scientists, and drug development professionals.

Commercial Availability and Physicochemical Properties

(2-Cyclopropylpyridin-4-yl)boronic acid is commercially available from several chemical suppliers, facilitating its use in a variety of research and development applications. While detailed experimental data on its physical properties remains limited in publicly available literature, its fundamental characteristics are well-established.

Property	Value	Source
CAS Number	1189546-00-6	--INVALID-LINK--, --INVALID-LINK--
Molecular Formula	C₈H₁₀BNO₂	--INVALID-LINK--, --INVALID-LINK--
Molecular Weight	162.98 g/mol	--INVALID-LINK--, --INVALID-LINK--
Purity	Typically ≥95% or ≥97%	[Various Suppliers]
Appearance	Solid (form may vary)	General knowledge
Storage	Sealed in a dry environment at room temperature.	--INVALID-LINK--

Note: Specific physical properties such as melting point, boiling point, and solubility data are not consistently reported by suppliers. Researchers should refer to the certificate of analysis provided by the specific vendor.

Synthesis and Purification: A Methodological Overview

General Synthetic Approach: Halogen-Metal Exchange and Borylation

This method is a cornerstone for the preparation of various pyridinylboronic acids and can be adapted for the synthesis of the target compound.[1][2] The logical workflow for this synthesis is outlined below.

A generalized synthetic workflow for (2-Cyclopropylpyridin-4-yl)boronic acid.

Experimental Protocol (Hypothetical, based on related procedures)

Materials:

• 4-Bromo-2-cyclopropylpyridine (starting material)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Toluene

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• Hydrochloric acid (aqueous solution)

• Sodium hydroxide (aqueous solution)

• Sodium chloride

• Acetonitrile

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Reaction Setup: A dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with 4-bromo-2-cyclopropylpyridine and anhydrous THF/toluene. The solution is cooled to a low temperature (typically -78 °C) using a dry ice/acetone bath.

• Lithiation: n-Butyllithium is added dropwise to the cooled solution, and the mixture is stirred for a specified time to allow for the lithium-halogen exchange to occur, forming the lithiated intermediate.

• Borylation: Triisopropyl borate is then added dropwise at the same low temperature. The reaction mixture is stirred for an additional period, allowing the formation of the boronate ester intermediate.

• Quenching and Hydrolysis: The reaction is quenched by the slow addition of an aqueous acid solution (e.g., HCl). The mixture is allowed to warm to room temperature.

• Workup: The pH of the aqueous layer is adjusted to near neutral (pH ~7) with a base (e.g., NaOH), which may cause the boronic acid to precipitate. The aqueous layer is saturated with NaCl and extracted with an organic solvent (e.g., ethyl acetate or THF). The combined organic layers are dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., acetonitrile) or by column chromatography on silica gel.

Purification Strategies for Boronic Acids

Purification of boronic acids can be challenging due to their propensity to form cyclic anhydrides (boroxines) and their amphiphilic nature. Common purification techniques include:

• Recrystallization: This is a widely used method for purifying solid boronic acids. The choice of solvent is crucial and may require some experimentation.

• Column Chromatography: Silica gel chromatography can be effective, but care must be taken as boronic acids can sometimes streak on the column. Using a mobile phase containing a small amount of a polar solvent like methanol can help.

• Acid-Base Extraction: Exploiting the acidic nature of the boronic acid group, an impure sample can be dissolved in an organic solvent and washed with a basic aqueous solution to extract the boronic acid as its boronate salt. The aqueous layer is then acidified to precipitate the purified boronic acid.

Key Applications in Chemical Synthesis

The primary application of (2-Cyclopropylpyridin-4-yl)boronic acid is as a coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the synthesis of complex biaryl and heteroaryl structures that are prevalent in many pharmaceutical compounds.

Suzuki-Miyaura Coupling: A General Workflow

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound (like our title compound) with an organic halide or triflate in the presence of a palladium catalyst and a base.

General workflow of a Suzuki-Miyaura coupling reaction.

Hypothetical Signaling Pathway Inhibition

While specific biological data for (2-Cyclopropylpyridin-4-yl)boronic acid is not extensively published, the 2-substituted pyridine motif is a common feature in various kinase inhibitors. For instance, derivatives of 2-substituted pyridines have been investigated as inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1), a negative regulator of T-cell receptor (TCR) signaling. Inhibition of HPK1 can enhance T-cell activation, making it a target for cancer immunotherapy. A hypothetical signaling pathway illustrating this concept is presented below.

References

• 1. preprints.org [preprints.org]
• 2. m.youtube.com [m.youtube.com]

Spectroscopic Characterization of (2-Cyclopropylpyridin-4-yl)boronic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic methodologies for the characterization of (2-Cyclopropylpyridin-4-yl)boronic acid. While specific experimental data for this compound are not publicly available, this document details the standardized protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, essential for its structural elucidation and purity assessment.

Data Presentation

The following tables are structured to summarize the expected quantitative data from the spectroscopic analysis of (2-Cyclopropylpyridin-4-yl)boronic acid.

Table 1: Nuclear Magnetic Resonance (NMR) Data

¹H NMR	¹³C NMR
Chemical Shift (δ) ppm	Description	Chemical Shift (δ) ppm	Description

Table 2: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment

Table 3: Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These protocols are generalized for boronic acid compounds and should be adapted based on the specific instrumentation and laboratory conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique to determine the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of (2-Cyclopropylpyridin-4-yl)boronic acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in a clean, dry 5 mm NMR tube.[1] The choice of solvent is critical, as boronic acids can undergo dehydration to form boroxines, which can complicate the spectrum. Using a solvent like DMSO-d₆ can help to minimize this issue.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This can be done manually or automatically.[1]

  • Tune and match the probe for the ¹H frequency.

• Data Acquisition:

  • Acquire the spectrum using a standard one-pulse sequence.

  • Typical parameters for a 400 MHz spectrometer would be: a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, a relaxation delay of 1-5 seconds, and a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference.

  • Integrate the signals to determine the relative number of protons.

¹³C NMR Spectroscopy Protocol:

• Sample Preparation: A more concentrated sample is typically required for ¹³C NMR. Dissolve 20-50 mg of the compound in 0.6-0.7 mL of the deuterated solvent.[1]

• Instrument Setup: Follow the same locking, shimming, and tuning procedures as for ¹H NMR, but for the ¹³C frequency.

• Data Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

  • Typical parameters for a 100 MHz spectrometer would be: a spectral width of 200-250 ppm, a longer acquisition time, and a significantly larger number of scans compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the data similarly to the ¹H NMR spectrum, referencing the solvent's carbon signals.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Attenuated Total Reflectance (ATR)-FTIR Protocol:

• Sample Preparation: Place a small amount of the solid (2-Cyclopropylpyridin-4-yl)boronic acid directly onto the ATR crystal.

• Instrument Setup:

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Collect a background spectrum of the empty ATR setup.

• Data Acquisition:

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Electrospray Ionization (ESI) Mass Spectrometry Protocol:

• Sample Preparation: Prepare a dilute solution of the sample (approximately 0.1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture with water. The addition of a small amount of formic acid or ammonium acetate can aid in ionization.

• Instrument Setup:

  • The mass spectrometer is typically coupled to a liquid chromatography (LC) system or a direct infusion pump.

  • Optimize the ESI source parameters, including capillary voltage, cone voltage, desolvation gas flow, and temperature, to achieve a stable and strong signal for a tuning compound.

• Data Acquisition:

  • Introduce the sample solution into the ESI source.

  • Acquire the mass spectrum in positive or negative ion mode, depending on the analyte's properties. For a pyridine-containing compound, positive ion mode is generally preferred.

  • Scan a mass range that includes the expected molecular weight of the compound (162.98 g/mol ).

• Data Processing: The software will display the mass spectrum, showing the mass-to-charge ratio (m/z) of the detected ions. The molecular ion ([M+H]⁺ or [M-H]⁻) and any fragment ions can be identified.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound.

Caption: General Workflow for Spectroscopic Analysis.

References

• 1. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]

An In-depth Technical Guide on the Stability and Storage of (2-Cyclopropylpyridin-4-yl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for (2-Cyclopropylpyridin-4-yl)boronic acid. The information is curated for professionals in research and drug development who utilize boronic acids as key intermediates in synthesis.

(2-Cyclopropylpyridin-4-yl)boronic acid is a bifunctional molecule incorporating both a pyridine ring and a cyclopropyl group. While 4-pyridyl boronic acids are generally considered stable, cyclopropyl boronic acids are known for their potential instability, primarily through protodeboronation.[1][2] This guide outlines the factors influencing the stability of this compound, recommended storage conditions, and detailed experimental protocols for stability assessment.

Predicted Stability Profile

Table 1: Predicted Qualitative Stability of (2-Cyclopropylpyridin-4-yl)boronic acid under Various Conditions

Condition	Stressor	Predicted Stability	Rationale
Hydrolytic	Acidic (e.g., 0.1 M HCl)	Low to Moderate	Protodeboronation can be catalyzed under acidic conditions.[1][3]
Neutral (e.g., Water)	Moderate	Generally more stable at near-neutral pH.
Basic (e.g., 0.1 M NaOH)	Low	Protodeboronation is often accelerated under basic conditions.[1][3]
Oxidative	3% H₂O₂	Low	The boronic acid moiety is susceptible to oxidation, leading to cleavage of the C-B bond.[4]
Photolytic	UV/Visible Light	Moderate	While not the primary degradation route, prolonged exposure may induce degradation. Photostability testing is recommended as per ICH Q1B guidelines.[5]
Thermal	Elevated Temperature (e.g., 60-80°C)	Moderate	Thermal stress can accelerate both hydrolytic and oxidative degradation pathways.[5]
Solid State	Ambient Temperature, Protected from Light and Moisture	High	As a solid, the compound is expected to be relatively stable if stored properly.

Recommended Storage Conditions

To ensure the long-term integrity of (2-Cyclopropylpyridin-4-yl)boronic acid, the following storage conditions are recommended based on general guidelines for boronic acids.

Table 2: Recommended Storage Conditions

Parameter	Recommended Condition	Justification
Temperature	2-8°C (Refrigerated)	Minimizes thermal degradation and slows down potential side reactions.
Atmosphere	Inert gas (e.g., Argon, Nitrogen)	Prevents oxidative degradation from atmospheric oxygen.
Moisture	Store in a desiccated environment or with a desiccant.	Boronic acids are susceptible to hydrolysis and can form anhydrides (boroxines).
Light	Store in an amber vial or in the dark.	Protects from potential photolytic degradation.
Container	Tightly sealed, appropriate container.	Prevents contamination and exposure to atmospheric moisture and oxygen.

Experimental Protocols for Stability Assessment

A forced degradation study is essential to understand the intrinsic stability of the molecule and to develop stability-indicating analytical methods.[6][7]

Objective: To identify potential degradation products and significant degradation pathways for (2-Cyclopropylpyridin-4-yl)boronic acid under various stress conditions.

Analytical Method: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the primary analytical technique. Peak purity analysis using a photodiode array (PDA) detector is crucial. Mass spectrometry (LC-MS) should be used to identify the mass of any degradation products.

Sample Preparation: Prepare a stock solution of (2-Cyclopropylpyridin-4-yl)boronic acid in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.[5]

Forced Degradation Conditions: [5][7][8]

• Acid Hydrolysis:

  • Mix the stock solution with 0.1 M HCl.

  • Incubate at 60°C for up to 7 days.

  • Withdraw aliquots at specified time points (e.g., 0, 2, 8, 24, 48, 168 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Mix the stock solution with 0.1 M NaOH.

  • Incubate at 60°C for up to 7 days.

  • Withdraw aliquots at specified time points.

  • Neutralize the aliquots with an equivalent amount of 0.1 M HCl before HPLC analysis.

• Oxidative Degradation:

  • Mix the stock solution with 3% hydrogen peroxide (H₂O₂).

  • Store at room temperature, protected from light, for up to 7 days.

  • Withdraw aliquots at specified time points for HPLC analysis.

• Thermal Degradation (Solid State):

  • Place the solid compound in a stability chamber at 80°C.

  • Withdraw samples at specified time points and prepare solutions for HPLC analysis.

• Photostability:

  • Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).[5]

  • Analyze the samples by HPLC. A control sample should be kept in the dark under the same temperature conditions.

Analysis:

• Analyze all samples by the validated stability-indicating HPLC method.

• Calculate the percentage degradation of the parent compound.

• Determine the relative retention times of the degradation products.

• Use LC-MS to propose structures for the major degradation products.

Visualizations

Caption: Potential degradation pathways for (2-Cyclopropylpyridin-4-yl)boronic acid.

Caption: Workflow for a forced degradation study.

References

• 1. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 2. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. Forced Degradation Studies - STEMart [ste-mart.com]

An In-depth Technical Guide on the Reactivity Profile of (2-Cyclopropylpyridin-4-yl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical reactivity, stability, and applications of (2-Cyclopropylpyridin-4-yl)boronic acid, a versatile building block in modern organic synthesis, particularly in the realm of drug discovery and development. This document details its physical and chemical properties, core reactivity in Suzuki-Miyaura cross-coupling reactions, and its potential role in the synthesis of kinase inhibitors.

Core Properties and Stability

A critical aspect of the reactivity profile of any boronic acid is its stability, particularly its susceptibility to protodeboronation. This decomposition pathway involves the cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond. For cyclopropyl boronic acids, this process is generally observed to be slow, contributing to their stability and utility in synthesis.[3] This inherent stability, especially when compared to more labile boronic acids like 2-pyridyl boronic acids, makes (2-Cyclopropylpyridin-4-yl)boronic acid a reliable reagent in cross-coupling reactions. For prolonged storage, it is recommended to keep the compound in a dry, inert atmosphere.[2]

Table 1: Physicochemical Properties of (2-Cyclopropylpyridin-4-yl)boronic acid

Property	Value	Reference
CAS Number	1189546-00-6	[1][2]
Molecular Formula	C₈H₁₀BNO₂	[1][2]
Molecular Weight	162.98 g/mol	[1][2]
Purity	≥95% - 97% (as commercially available)	[2][4]
Storage Conditions	Sealed in dry, Room Temperature or 2-8°C	[2][5]

Suzuki-Miyaura Cross-Coupling Reactivity

The primary application of (2-Cyclopropylpyridin-4-yl)boronic acid lies in its role as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[6][7] This powerful carbon-carbon bond-forming reaction is a cornerstone of modern organic synthesis, enabling the construction of complex biaryl and heteroaryl structures that are prevalent in pharmaceuticals and functional materials.

The 2-cyclopropylpyridine moiety is a valuable pharmacophore found in various biologically active molecules, including kinase inhibitors. The Suzuki-Miyaura coupling provides a convergent and efficient method to introduce this fragment into a target molecule.

General Reaction Scheme and Mechanism

The Suzuki-Miyaura reaction involves the coupling of an organoboron compound (in this case, (2-Cyclopropylpyridin-4-yl)boronic acid) with an organic halide or triflate in the presence of a palladium catalyst and a base. The generally accepted catalytic cycle is depicted below.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The key steps in the mechanism are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (R'-X).

• Transmetalation: The organic group from the boronic acid (Ar) is transferred to the palladium center, typically requiring activation of the boronic acid by a base to form a more nucleophilic boronate species.

• Reductive Elimination: The two coupled organic fragments (R'-Ar) are eliminated from the palladium center, forming the final product and regenerating the Pd(0) catalyst.

Experimental Protocol for a Typical Suzuki-Miyaura Coupling

While specific yields for reactions involving (2-Cyclopropylpyridin-4-yl)boronic acid are not extensively reported in readily accessible literature, a general protocol can be adapted from standard Suzuki-Miyaura coupling procedures.

Materials:

• (2-Cyclopropylpyridin-4-yl)boronic acid

• Aryl or heteroaryl halide (e.g., 4-bromoanisole, 1-bromo-4-nitrobenzene)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane, toluene, DMF, often with water as a co-solvent)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a reaction vessel, add (2-Cyclopropylpyridin-4-yl)boronic acid (1.0-1.5 equivalents), the aryl halide (1.0 equivalent), the base (2.0-3.0 equivalents), and the palladium catalyst (1-5 mol%).

• The vessel is evacuated and backfilled with an inert gas (e.g., argon) multiple times.

• Degassed solvent is added via syringe.

• The reaction mixture is heated (typically between 80-120 °C) and stirred until the reaction is complete, as monitored by techniques such as TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water or brine.

• The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

• The crude product is then purified by column chromatography.

Table 2: Representative Suzuki-Miyaura Reaction Parameters

Component	Example Reagents/Conditions
Boronic Acid	(2-Cyclopropylpyridin-4-yl)boronic acid
Electrophile	Aryl/heteroaryl bromides, iodides, or triflates
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂ with a phosphine ligand
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, Na₂CO₃
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, DMF, THF
Temperature	80 - 120 °C
Atmosphere	Inert (Nitrogen or Argon)

Application in the Synthesis of Kinase Inhibitors

The 2-substituted pyridine motif is a common feature in a multitude of kinase inhibitors.[8][9] Kinases are a class of enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer.[10][11] Consequently, kinase inhibitors are a major focus of modern drug discovery. The 2-cyclopropylpyridine scaffold can be a key component of these inhibitors, contributing to their binding affinity and selectivity for the target kinase.

While a specific signaling pathway directly modulated by (2-Cyclopropylpyridin-4-yl)boronic acid itself has not been identified in the searched literature, its structural motif is relevant to inhibitors of various kinase signaling pathways. For instance, the broader class of pyridine derivatives has been explored for the inhibition of pathways such as the RAS-RAF-MEK-ERK and PI3K/Akt pathways, which are crucial for cell proliferation and survival.[10]

The synthesis of such inhibitors often involves a key Suzuki-Miyaura coupling step to introduce the substituted pyridine moiety.

Figure 2: General workflow for the synthesis of a kinase inhibitor.

Spectroscopic Data

Detailed experimental spectroscopic data for (2-Cyclopropylpyridin-4-yl)boronic acid is not widely published. However, based on the known spectra of similar compounds, the following characteristic signals can be anticipated.

¹H NMR:

• Signals corresponding to the protons on the pyridine ring.

• A characteristic multiplet for the methine proton of the cyclopropyl group.

• Multiplets for the methylene protons of the cyclopropyl group.

• A broad singlet for the hydroxyl protons of the boronic acid group, which may be exchangeable with D₂O.

¹³C NMR:

• Signals for the carbon atoms of the pyridine ring.

• Signals for the methine and methylene carbons of the cyclopropyl group. The carbon attached to the boron atom may show broadening due to quadrupolar relaxation of the boron nucleus.

IR Spectroscopy:

• Characteristic B-O stretching vibrations.

• C-H stretching and bending vibrations for the aromatic and cyclopropyl groups.

• C=C and C=N stretching vibrations from the pyridine ring.

• A broad O-H stretching band from the boronic acid hydroxyl groups.

Conclusion

(2-Cyclopropylpyridin-4-yl)boronic acid is a valuable and relatively stable synthetic intermediate. Its reactivity is dominated by its participation in Suzuki-Miyaura cross-coupling reactions, providing a reliable method for the introduction of the 2-cyclopropylpyridine moiety into a wide range of organic molecules. This structural motif is of significant interest in medicinal chemistry, particularly in the design and synthesis of kinase inhibitors for the treatment of various diseases. Further research into the specific reaction conditions and yields for this compound, as well as exploration of its biological activities, will undoubtedly expand its applications in the fields of chemical synthesis and drug discovery.

References

• 1. scbt.com [scbt.com]
• 2. (2-Cyclopropylpyridin-4-yl)boronic acid - CAS:1189546-00-6 - Sunway Pharm Ltd [3wpharm.com]
• 3. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (2-cyclopropylpyridin-4-yl)boronic acid - CAS:1189546-00-6 - 凹凸化学谷 [aotohxg.com]
• 5. (2-Cyclopropylphenyl)boronic acid [myskinrecipes.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. tcichemicals.com [tcichemicals.com]
• 8. benchchem.com [benchchem.com]
• 9. Recent Advances in Signaling Pathways and Kinase Inhibitors for Leukemia Chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Advancements in Protein Kinase Inhibitors: From Discovery to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of (2-Cyclopropylpyridin-4-yl)boronic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of (2-Cyclopropylpyridin-4-yl)boronic acid in organic solvents. Due to the limited availability of specific quantitative solubility data for (2-Cyclopropylpyridin-4-yl)boronic acid in the public domain, this document presents solubility data for analogous compounds, namely phenylboronic acid and pyridine-4-boronic acid, to serve as a relevant proxy. The guide details established experimental protocols for determining the solubility of boronic acids, offering a robust framework for researchers to ascertain the solubility of the title compound and its analogs. Furthermore, this document includes visualizations of a standard solubility determination workflow and a typical Suzuki-Miyaura coupling reaction, a key application for this class of compounds, to provide a practical context for its use in synthetic chemistry.

Introduction to (2-Cyclopropylpyridin-4-yl)boronic acid

(2-Cyclopropylpyridin-4-yl)boronic acid is a heterocyclic organic compound of significant interest in medicinal chemistry and materials science. The presence of the boronic acid moiety makes it a versatile building block, most notably in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds. The pyridine ring and the cyclopropyl group influence the molecule's polarity, hydrogen bonding capacity, and overall physicochemical properties, which in turn dictate its solubility and potential biological activity. A thorough understanding of its solubility in various organic solvents is critical for its application in organic synthesis, purification, and formulation. The choice of solvent can profoundly impact reaction kinetics, yield, and the ease of product isolation.

Expected Solubility Profile of (2-Cyclopropylpyridin-4-yl)boronic acid

Based on these general trends, the expected solubility of (2-Cyclopropylpyridin-4-yl)boronic acid is likely to be:

• High in polar protic solvents like methanol and ethanol.

• Good to Moderate in polar aprotic solvents such as tetrahydrofuran (THF), dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetone.[1][2]

• Low in non-polar solvents like hexane and toluene.[3]

It is important to note that boronic acids can undergo dehydration to form cyclic anhydrides called boroxines, especially upon heating.[4] This transformation can affect solubility measurements.

Quantitative Solubility Data of Analogous Boronic Acids

To provide a quantitative reference, the following table summarizes the solubility of phenylboronic acid in various organic solvents. This data can serve as a useful starting point for solvent selection in experiments involving (2-Cyclopropylpyridin-4-yl)boronic acid.

Solvent	Molar Fraction (x) at 298.15 K (25 °C)	Qualitative Solubility	Reference
Acetone	0.13	High	[1]
Chloroform	0.04	Moderate	[1]
Dipropyl ether	0.18	High	[1]
Methylcyclohexane	< 0.01	Very Low	[1]

Table 1: Solubility of Phenylboronic Acid in Selected Organic Solvents.

Experimental Protocols for Solubility Determination

Several methods can be employed to determine the solubility of a compound like (2-Cyclopropylpyridin-4-yl)boronic acid. Common and reliable techniques include the dynamic (turbidity) method and the shake-flask (thermodynamic) method.[4][5][6]

Dynamic Method (Turbidity Measurement)

This method is based on observing the disappearance of turbidity of a solid-liquid mixture as the temperature is slowly increased.[4][5]

Apparatus:

• Jacketed glass vessel with a magnetic stirrer

• Circulating thermostat bath

• Calibrated thermometer or temperature probe

• Luminance probe or a laser beam and a photodetector

• Analytical balance

Procedure:

• Sample Preparation: Accurately weigh a specific amount of (2-Cyclopropylpyridin-4-yl)boronic acid and the chosen organic solvent into the jacketed glass vessel.[5]

• Heating and Observation: Place the vessel in the thermostat bath and begin stirring the mixture. The temperature of the bath is slowly increased at a constant rate (e.g., 0.1-0.5 °C/min).[5]

• Turbidity Measurement: The turbidity of the solution is continuously monitored using a luminance probe or by observing the scattering of a laser beam passing through the solution.[5]

• Determination of Dissolution Temperature: The temperature at which the last solid particles disappear, and the solution becomes clear, is recorded as the solubility temperature for that specific composition.[5]

• Data Collection: Repeat the measurement with different compositions of the solute and solvent to construct a solubility curve (solubility vs. temperature).[5]

Thermodynamic Solubility (Shake-Flask Method)

This method measures the equilibrium concentration of a solute in a solvent at a specific temperature.

Apparatus:

• Vials with screw caps

• Constant temperature shaker or incubator

• Analytical balance

• Filtration apparatus (e.g., syringe filters)

• Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

• Sample Preparation: Add an excess amount of solid (2-Cyclopropylpyridin-4-yl)boronic acid to a series of vials, each containing a known volume of a different organic solvent. It is crucial that excess solid remains at the end of the equilibration period.[7]

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for an extended period (typically 24 to 48 hours) to ensure equilibrium is reached.[7]

• Sample Collection and Preparation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Carefully withdraw a sample of the supernatant and immediately filter it to remove any undissolved solid.

• Concentration Analysis: Analyze the concentration of the dissolved (2-Cyclopropylpyridin-4-yl)boronic acid in the filtrate using a pre-validated analytical method.

• Data Reporting: The determined concentration represents the thermodynamic solubility of the compound in the specific solvent at the given temperature.

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a boronic acid using the shake-flask method followed by HPLC analysis.

Caption: A generalized workflow for determining thermodynamic solubility.

Suzuki-Miyaura Coupling: A Key Application

The solubility of (2-Cyclopropylpyridin-4-yl)boronic acid is crucial for its application in Suzuki-Miyaura cross-coupling reactions. The choice of solvent can significantly influence the reaction's efficiency.

Caption: The Suzuki-Miyaura coupling reaction pathway.

Factors Influencing Solubility

Several factors can affect the solubility of boronic acids:

• Temperature: The solubility of most solid compounds, including boronic acids, in organic solvents increases with temperature.[8]

• Solvent Polarity: As discussed, polar solvents generally lead to higher solubility for boronic acids.[1]

• pH (in aqueous solutions): The solubility of boronic acids in aqueous media is pH-dependent due to the equilibrium between the neutral boronic acid and the anionic boronate species.[9]

• Additives: The presence of certain compounds, such as diols (e.g., mannitol), can increase the apparent solubility of boronic acids through the formation of more soluble boronate esters.[9]

Conclusion

While direct quantitative solubility data for (2-Cyclopropylpyridin-4-yl)boronic acid remains to be published, this technical guide provides a comprehensive framework for understanding and determining its solubility in organic solvents. By leveraging data from analogous compounds and employing the detailed experimental protocols provided, researchers can effectively select appropriate solvents for synthesis, purification, and formulation, thereby optimizing the utility of this valuable chemical building block. The provided visualizations of key experimental and reaction workflows further aid in the practical application of this knowledge.

References

• 1. d-nb.info [d-nb.info]
• 2. PYRIDINE-4-BORONIC ACID | 1692-15-5 | INDOFINE Chemical Company [indofinechemical.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. digital.library.unt.edu [digital.library.unt.edu]
• 9. DSpace [kuscholarworks.ku.edu]

The Pivotal Role of Pyridinylboronic Acids in Modern Organic Chemistry and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Pyridinylboronic acids have emerged as indispensable reagents in organic synthesis, serving as key building blocks for the construction of complex molecular architectures. Their unique electronic properties and versatile reactivity, particularly in palladium-catalyzed cross-coupling reactions, have positioned them at the forefront of pharmaceutical development and materials science. This technical guide provides a comprehensive overview of the synthesis, properties, and applications of pyridinylboronic acids, with a focus on practical experimental protocols and their significance in contemporary drug discovery.

Introduction to Pyridinylboronic Acids

Pyridinylboronic acids are organoboron compounds characterized by a pyridine ring linked to a boronic acid moiety (-B(OH)₂). The presence of the electron-deficient pyridine ring significantly influences the reactivity of the boronic acid, making these compounds valuable partners in a variety of chemical transformations. Their stability, generally low toxicity, and commercial availability have contributed to their widespread adoption in both academic and industrial research.[1][2] The pyridine nitrogen atom can also act as a ligand or a basic site, adding another layer of functionality to these versatile molecules.[3]

Synthesis of Pyridinylboronic Acids

Several synthetic strategies have been developed for the preparation of pyridinylboronic acids and their esters, offering flexibility in accessing a wide range of substituted derivatives.[4][5] The choice of method often depends on the desired isomer, the nature of substituents on the pyridine ring, and the scale of the reaction.

The primary synthetic routes include:

• Halogen-Metal Exchange followed by Borylation: This is a classic and widely used method, typically involving the reaction of a halopyridine (bromo- or iodo-) with an organolithium or Grignard reagent at low temperatures, followed by quenching with a trialkyl borate.[4]

• Palladium-Catalyzed Cross-Coupling: This method involves the coupling of a halopyridine with a diboron reagent, such as bis(pinacolato)diboron (B₂pin₂), in the presence of a palladium catalyst.[6]

• Iridium- or Rhodium-Catalyzed C-H Borylation: This more recent approach allows for the direct conversion of C-H bonds on the pyridine ring to C-B bonds, offering a more atom-economical route.[7]

• [4+2] Cycloaddition: Functionalized pyridinylboronic esters can be synthesized via a Diels-Alder-type reaction with an alkynylboronate.[8]

A logical workflow for the common halogen-metal exchange approach is illustrated below.

References

• 1. benchchem.com [benchchem.com]
• 2. db-thueringen.de [db-thueringen.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Recent Progress in the Synthesis of Pyridinylboronic Acids and Esters | Semantic Scholar [semanticscholar.org]
• 6. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. quod.lib.umich.edu [quod.lib.umich.edu]
• 8. quod.lib.umich.edu [quod.lib.umich.edu]

Protocols & Analytical Methods

Application Notes and Protocols for (2-Cyclopropylpyridin-4-yl)boronic acid in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

(2-Cyclopropylpyridin-4-yl)boronic acid is a valuable reagent in modern organic synthesis, particularly in the pharmaceutical industry. The presence of the cyclopropyl group, a small, strained ring system, can impart desirable properties to drug candidates, including increased metabolic stability, enhanced potency, and improved membrane permeability.[1][2] The pyridine core is a common motif in a vast number of biologically active compounds. The Suzuki-Miyaura cross-coupling reaction provides a powerful and versatile method for incorporating this valuable building block into complex molecules, enabling the synthesis of novel compounds for drug discovery and development.[3][4]

These application notes provide an overview of the use of (2-Cyclopropylpyridin-4-yl)boronic acid in Suzuki-Miyaura cross-coupling reactions, offering generalized protocols and a summary of expected outcomes based on reactions with structurally similar pyridine boronic acids.

Core Concepts of the Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction facilitates the formation of a carbon-carbon bond between an organoboron compound (e.g., (2-Cyclopropylpyridin-4-yl)boronic acid) and an organohalide (e.g., aryl, heteroaryl, or vinyl halide) or triflate. This transformation is catalyzed by a palladium(0) complex in the presence of a base. The catalytic cycle involves three key steps: oxidative addition of the organohalide to the Pd(0) catalyst, transmetalation of the organoboron reagent to the palladium(II) complex, and reductive elimination to yield the cross-coupled product and regenerate the Pd(0) catalyst.

A general workflow for a Suzuki-Miyaura cross-coupling reaction is depicted below:

Figure 1: Generalized experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Challenges with Pyridine Boronic Acids

The Suzuki-Miyaura coupling of pyridine boronic acids can present challenges. The nitrogen atom in the pyridine ring can coordinate to the palladium catalyst, potentially leading to catalyst inhibition. Furthermore, pyridine boronic acids, particularly those with electron-withdrawing groups or steric hindrance near the boronic acid moiety, can be susceptible to protodeboronation, a side reaction that results in the loss of the boronic acid group and reduces the overall yield of the desired product. Careful selection of the catalyst, ligand, base, and solvent system is therefore crucial for a successful coupling reaction.

The catalytic cycle for the Suzuki-Miyaura reaction is illustrated in the following diagram:

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following protocols are generalized based on successful Suzuki-Miyaura couplings of structurally similar 4-pyridylboronic acids and can be adapted for (2-Cyclopropylpyridin-4-yl)boronic acid. Optimization of specific parameters may be necessary for different substrates.

Protocol 1: General Procedure for Coupling with Aryl Bromides

This protocol is a good starting point for the coupling of (2-Cyclopropylpyridin-4-yl)boronic acid with a range of aryl and heteroaryl bromides.

Materials:

• (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equiv)

• Aryl/Heteroaryl bromide (1.0 equiv)

• Palladium Catalyst: Pd(dppf)Cl₂ (3-5 mol%)

• Base: K₂CO₃ or K₃PO₄ (2.0-3.0 equiv)

• Solvent: 1,4-Dioxane/H₂O (4:1 or 5:1 mixture)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask or reaction vial, add the aryl bromide (1.0 equiv), (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equiv), Pd(dppf)Cl₂ (0.03-0.05 equiv), and the base (2.0-3.0 equiv).

• Evacuate and backfill the flask with an inert gas (repeat 3 times).

• Add the degassed solvent mixture via syringe.

• Stir the reaction mixture at 80-100 °C.

• Monitor the reaction progress by TLC, GC/MS, or LC/MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

Microwave irradiation can often accelerate the reaction and improve yields, especially for less reactive coupling partners.

Materials:

• (2-Cyclopropylpyridin-4-yl)boronic acid (1.2-1.5 equiv)

• Aryl/Heteroaryl halide (1.0 equiv)

• Palladium Catalyst: Pd₂(dba)₃ (2 mol%) with a suitable ligand (e.g., SPhos, XPhos, 4 mol%) or Pd(PPh₃)₄ (5 mol%)

• Base: Cs₂CO₃ or K₃PO₄ (2.0-3.0 equiv)

• Solvent: DMF or 1,4-Dioxane/H₂O (10:1)

Procedure:

• In a microwave reaction vial, combine the aryl halide (1.0 equiv), (2-Cyclopropylpyridin-4-yl)boronic acid (1.2-1.5 equiv), palladium catalyst/ligand, and base.

• Add the degassed solvent.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 100-150 °C for 10-60 minutes.

• Monitor the reaction progress by LC/MS.

• After cooling, work up the reaction as described in Protocol 1.

• Purify the product by column chromatography.

Data Presentation

The following tables summarize typical reaction conditions and yields for the Suzuki-Miyaura coupling of analogous pyridine boronic acids with various aryl halides. This data can serve as a guide for what to expect when using (2-Cyclopropylpyridin-4-yl)boronic acid.

Table 1: Suzuki-Miyaura Coupling of 4-Pyridylboronic Acid Derivatives with Aryl Halides

Boronic Acid Derivative	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Pyridylboronic acid	1-Bromo-2-fluorobenzene	Pd(dppf)Cl₂ (3)	-	K₂CO₃ (3)	MeCN/H₂O (4:1)	80	2	Low	Analogous to[4]
4-Pyridylboronic acid	4-Bromoanisole	Pd₂(dba)₃ (2.5)	P(Cy)₃·HBF₄ (6)	K₃PO₄ (1.7)	Dioxane/H₂O (2:1)	RT	24	~80	Analogous to[4]
4-Pyridylboronic acid pinacol ester	5-Bromo-pyrimidine	Pd(dppf)Cl₂ (10)	-	Na₃PO₄ (3)	Dioxane/H₂O (4:1)	65-100	12	5-89	[5][6]
(4-Methoxypyridin-2-yl)boronic acid	Various Aryl Bromides	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	Toluene/EtOH/H₂O	100	16	60-90	Based on[7]

Table 2: Catalyst and Ligand Effects on Suzuki-Miyaura Couplings of Pyridine Derivatives

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Observations	Reference
Pd(dppf)Cl₂ (10)	-	Na₃PO₄	Dioxane/H₂O	Effective for heteroaryl boronic esters.	[5][8]
Pd₂(dba)₃ (1-1.5)	Phosphite or Phosphine Oxide (3-4.5)	KF (3)	Dioxane	Highly effective for 2-pyridylboronates.	[9]
Pd(OAc)₂ (2)	n-BuPAd₂ (3)	Cs₂CO₃	Toluene/H₂O	Effective for coupling with heteroaryl chlorides.	Based on[10]
(PPh₂Me)₂NiCl₂ (3)	-	K₃PO₄	2-MeTHF/H₂O	Ni-catalyzed option for Lewis-basic substrates.	[10]

Note on Data: The yields and conditions presented are based on published results for structurally similar pyridine boronic acids and serve as a strong indicator of expected performance for (2-Cyclopropylpyridin-4-yl)boronic acid. Actual yields may vary depending on the specific substrate and reaction conditions. Optimization is recommended for each new substrate combination.

References

• 1. scholarship.claremont.edu [scholarship.claremont.edu]
• 2. The synthesis of 4′-aryl substituted terpyridines by Suzuki cross-coupling reactions: substituent effects on ligand fluorescence - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands [jstage.jst.go.jp]
• 5. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. mdpi.com [mdpi.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Coupling with (2-Cyclopropylpyridin-4-yl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Cyclopropylpyridin-4-yl)boronic acid is a valuable building block in medicinal chemistry and drug discovery, enabling the synthesis of complex molecules with potential therapeutic applications. The cyclopropyl moiety can introduce unique conformational constraints and metabolic stability, while the pyridine scaffold is a common feature in many biologically active compounds. Palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, provide an efficient method for forming carbon-carbon bonds between (2-Cyclopropylpyridin-4-yl)boronic acid and various aryl or heteroaryl halides. This document provides detailed application notes and protocols for performing these coupling reactions, with a focus on reaction optimization and the synthesis of key intermediates for drug development, such as Janus kinase (JAK) inhibitors.

Core Concepts and Reaction Pathway

The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed reaction of an organoboron compound (in this case, (2-Cyclopropylpyridin-4-yl)boronic acid) with an organic halide or triflate. The catalytic cycle, as illustrated below, consists of three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: Generalized Suzuki-Miyaura catalytic cycle.

Application in Drug Discovery: Synthesis of JAK Inhibitors

The 2-cyclopropyl-4-arylpyridine scaffold is a key structural motif in a number of Janus kinase (JAK) inhibitors, which are a class of drugs used to treat autoimmune diseases and myeloproliferative neoplasms. The palladium-catalyzed coupling of (2-Cyclopropylpyridin-4-yl)boronic acid with appropriate heteroaryl halides is a crucial step in the synthesis of these inhibitors.

Application Notes and Protocols: The Use of (2-Cyclopropylpyridin-4-yl)boronic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Cyclopropylpyridin-4-yl)boronic acid is a valuable building block in medicinal chemistry, primarily utilized in palladium-catalyzed cross-coupling reactions to introduce the 2-cyclopropylpyridin-4-yl moiety into target molecules. This structural motif is of significant interest in drug discovery, as it can impart favorable physicochemical and pharmacological properties to lead compounds. The cyclopropyl group can enhance metabolic stability, improve potency, and modulate lipophilicity, while the pyridine ring can participate in crucial hydrogen bonding interactions with biological targets.[1] This document provides detailed application notes, experimental protocols, and data related to the use of (2-cyclopropylpyridin-4-yl)boronic acid in the synthesis of kinase inhibitors, with a specific focus on its application in the development of potent drug candidates like Lorlatinib (PF-06463922).

Key Applications in Medicinal Chemistry

The primary application of (2-cyclopropylpyridin-4-yl)boronic acid in medicinal chemistry is as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions. This versatile reaction allows for the formation of a carbon-carbon bond between the pyridine ring of the boronic acid and an aryl or heteroaryl halide or triflate, providing a straightforward method to construct complex biaryl and heteroaryl structures. These structures are common scaffolds in a wide range of therapeutic agents, particularly in the field of oncology.

A prominent example of the successful incorporation of the 2-cyclopropylpyridin-4-yl moiety is in the development of Lorlatinib (PF-06463922) , a potent and selective next-generation inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1).[2][3][4] Lorlatinib was specifically designed to overcome resistance to earlier-generation ALK inhibitors and to effectively penetrate the blood-brain barrier to treat brain metastases.[4][5]

Quantitative Data: Biological Activity of Lorlatinib (PF-06463922)

The incorporation of the 2-cyclopropylpyridin-4-yl group contributes to the high potency and broad-spectrum activity of Lorlatinib against various ALK and ROS1 mutations. The following tables summarize the inhibitory activity of Lorlatinib.

Table 1: In Vitro Potency of Lorlatinib against ALK and ROS1 Kinases

Kinase Target	IC50 (nM)
ALK (wild-type)	1
ALK L1196M (gatekeeper mutation)	6
ALK G1202R (resistant mutation)	25
ROS1 (wild-type)	<0.025
ROS1 G2032R (crizotinib-resistant)	0.07

Data compiled from multiple sources.

Table 2: Cellular Activity of Lorlatinib in ALK- and ROS1-Driven Cancer Cell Lines

Cell Line	Fusion/Mutation	IC50 (nM)
H3122	EML4-ALK	2.5
H2228	EML4-ALK v3	7
STE-1	EML4-ALK L1196M	10
Ba/F3	NPM-ALK	4
Ba/F3	NPM-ALK G1202R	95
HCC78	SLC34A2-ROS1	1.3
Ba/F3	CD74-ROS1	0.6

Data represents a summary from published studies.[2][3]

Signaling Pathway

Anaplastic Lymphoma Kinase (ALK) Signaling Pathway

ALK is a receptor tyrosine kinase that, when constitutively activated by genetic alterations such as chromosomal translocations (e.g., EML4-ALK in non-small cell lung cancer), drives downstream signaling pathways that promote cell proliferation, survival, and differentiation.[6] Key downstream pathways activated by ALK include the RAS-MAPK, PI3K-AKT, and JAK-STAT pathways.[6] Lorlatinib exerts its therapeutic effect by inhibiting the kinase activity of ALK, thereby blocking these downstream signals and inducing apoptosis in cancer cells.

Caption: ALK Signaling Pathway and Inhibition by Lorlatinib.

Experimental Protocols

Synthesis of a Key Intermediate for Lorlatinib via Suzuki-Miyaura Coupling

The following protocol describes the synthesis of a key biaryl intermediate in the total synthesis of Lorlatinib, utilizing a Suzuki-Miyaura coupling reaction. While the actual large-scale synthesis may employ the boronate ester of (2-cyclopropylpyridin-4-yl)boronic acid for stability and handling, this protocol is based on the use of the boronic acid itself, which is the primary reagent of interest.

Reaction Scheme:

(2-Cyclopropylpyridin-4-yl)boronic acid + 5-bromo-3-((tert-butoxycarbonyl)amino)-1H-pyrazole-4-carbonitrile → 5-((2-cyclopropylpyridin-4-yl)amino)-3-((tert-butoxycarbonyl)amino)-1H-pyrazole-4-carbonitrile

Materials:

• (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equiv)

• 5-bromo-3-((tert-butoxycarbonyl)amino)-1H-pyrazole-4-carbonitrile (1.0 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (0.05 equiv)

• Sodium carbonate (Na2CO3) (3.0 equiv)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromo-3-((tert-butoxycarbonyl)amino)-1H-pyrazole-4-carbonitrile (1.0 equiv), (2-cyclopropylpyridin-4-yl)boronic acid (1.2 equiv), and sodium carbonate (3.0 equiv).

• Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

• Add Pd(dppf)Cl2 (0.05 equiv) to the flask under the inert atmosphere.

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v) to the flask via syringe. The reaction concentration is typically between 0.1 and 0.5 M.

• Heat the reaction mixture to reflux (approximately 100 °C) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired product, 5-((2-cyclopropylpyridin-4-yl)amino)-3-((tert-butoxycarbonyl)amino)-1H-pyrazole-4-carbonitrile.

Note: Reaction conditions, including the palladium catalyst, ligand, base, and solvent system, may require optimization depending on the specific substrates and scale of the reaction.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of a biaryl compound using (2-cyclopropylpyridin-4-yl)boronic acid via a Suzuki-Miyaura coupling reaction.

Caption: General workflow for Suzuki-Miyaura coupling.

Conclusion

(2-Cyclopropylpyridin-4-yl)boronic acid is a key synthetic intermediate that enables the incorporation of the medicinally important 2-cyclopropylpyridine moiety into drug candidates. Its utility is highlighted in the synthesis of potent kinase inhibitors like Lorlatinib, where this structural fragment plays a crucial role in achieving high potency and overcoming drug resistance. The provided protocols and data serve as a valuable resource for researchers engaged in the design and synthesis of novel therapeutics.

References

• 1. youtube.com [youtube.com]
• 2. How to synthesize Lorlatinib?_Chemicalbook [chemicalbook.com]
• 3. youtube.com [youtube.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. mdpi.com [mdpi.com]
• 6. Efficient Suzuki-Type Cross-Coupling of Enantiomerically Pure Cyclopropylboronic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Pharmaceutical Intermediates Utilizing (2-Cyclopropylpyridin-4-yl)boronic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Cyclopropylpyridin-4-yl)boronic acid is a versatile and valuable building block in modern medicinal chemistry. Its utility is most prominently showcased in the synthesis of complex heterocyclic structures that form the core of numerous pharmaceutical agents. The incorporation of the cyclopropyl moiety can significantly enhance the metabolic stability, potency, and pharmacokinetic profile of drug candidates. This document provides detailed application notes and experimental protocols for the use of (2-Cyclopropylpyridin-4-yl)boronic acid in the synthesis of a key pharmaceutical intermediate, with a focus on the Suzuki-Miyaura cross-coupling reaction. This reaction is a powerful and widely used method for the formation of carbon-carbon bonds, essential for the construction of biaryl and heteroaryl scaffolds prevalent in many drugs.[1][2][3]

One of the notable applications of (2-Cyclopropylpyridin-4-yl)boronic acid is in the synthesis of a crucial intermediate for Niraparib, a poly (ADP-ribose) polymerase (PARP) inhibitor used in cancer therapy. The synthesis involves a Suzuki-Miyaura coupling reaction between (2-Cyclopropylpyridin-4-yl)boronic acid and a halogenated indazole derivative, demonstrating the efficiency and robustness of this methodology in constructing complex drug scaffolds.

Application: Synthesis of a Niraparib Intermediate

A key step in the synthesis of the PARP inhibitor Niraparib involves the formation of a carbon-carbon bond between a pyridine and an indazole ring system. The Suzuki-Miyaura cross-coupling reaction provides an efficient route to achieve this transformation. Specifically, (2-Cyclopropylpyridin-4-yl)boronic acid is coupled with 3-bromo-2-methyl-2H-indazole to yield the intermediate 2-cyclopropyl-4-(2-methyl-2H-indazol-3-yl)pyridine.

Reaction Scheme:

Quantitative Data

The following table summarizes the typical reactants, catalyst, and yield for the synthesis of the Niraparib intermediate via Suzuki-Miyaura coupling.

Reactant 1	Reactant 2	Catalyst	Base	Solvent	Yield (%)
(2-Cyclopropylpyridin-4-yl)boronic acid	3-bromo-2-methyl-2H-indazole	Pd(dppf)Cl₂ (Palladium(II) chloride-dppf complex)	K₂CO₃ (Potassium carbonate)	1,4-Dioxane/Water	~85%

Experimental Protocols

This section provides a detailed methodology for the Suzuki-Miyaura cross-coupling reaction to synthesize the Niraparib intermediate.

Protocol 1: Synthesis of 2-cyclopropyl-4-(2-methyl-2H-indazol-3-yl)pyridine

Materials:

• (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equivalents)

• 3-bromo-2-methyl-2H-indazole (1.0 equivalent)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (0.05 equivalents)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromo-2-methyl-2H-indazole (1.0 equiv.), (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equiv.), Pd(dppf)Cl₂ (0.05 equiv.), and potassium carbonate (2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane and degassed water (typically in a 4:1 to 10:1 ratio) to the flask via syringe. The final concentration of the limiting reactant is typically in the range of 0.1-0.5 M.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 2-cyclopropyl-4-(2-methyl-2H-indazol-3-yl)pyridine.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of the pharmaceutical intermediate.

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Catalytic Cycle of Suzuki-Miyaura Coupling

The following diagram outlines the key steps in the catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

References

• 1. Preparation methods of niraparib and intermediate of niraparib as well as intermediate compound - Eureka | Patsnap [eureka.patsnap.com]
• 2. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Suzuki Coupling of (2-Cyclopropylpyridin-4-yl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1] This powerful palladium-catalyzed reaction couples an organoboron compound, typically a boronic acid, with an organohalide.[1] Its robustness and versatility have made it an indispensable tool in the synthesis of complex molecules, particularly in the pharmaceutical industry for the development of novel drug candidates. This document provides a detailed experimental protocol for the Suzuki coupling of (2-Cyclopropylpyridin-4-yl)boronic acid with various aryl halides, a key transformation for accessing novel biaryl and heteroaryl structures incorporating the valuable 2-cyclopropylpyridine motif.

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle with a palladium complex. The cycle is initiated by the oxidative addition of an aryl halide to a Pd(0) species, forming a Pd(II) complex. This is followed by transmetalation, where the organic group from the boronic acid (activated by a base) is transferred to the palladium center. The final step is reductive elimination, which forms the new carbon-carbon bond of the desired product and regenerates the catalytically active Pd(0) species.

References

• 1. youtube.com [youtube.com]

Application Notes and Protocols for Suzuki-Miyaura Couplings of (2-Cyclopropylpyridin-4-yl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling reactions of (2-Cyclopropylpyridin-4-yl)boronic acid. This versatile building block is of significant interest in medicinal chemistry for the synthesis of complex heteroaryl structures. The following sections detail the critical effects of base and solvent selection on reaction outcomes and provide standardized protocols for practical application.

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates.[1] (2-Cyclopropylpyridin-4-yl)boronic acid is a valuable reagent for introducing a substituted pyridine moiety into organic molecules, a common motif in pharmacologically active compounds. However, the efficiency and selectivity of these couplings are highly dependent on reaction conditions, particularly the choice of base and solvent.[2][3] The presence of the pyridine nitrogen can lead to catalyst inhibition, making careful optimization essential for successful transformations.[1]

Base and Solvent Effects

The selection of an appropriate base and solvent system is critical for achieving high yields and minimizing side reactions in the Suzuki-Miyaura coupling of (2-Cyclopropylpyridin-4-yl)boronic acid. The base is required to activate the boronic acid for the transmetalation step, while the solvent influences the solubility of reagents, the stability of the catalyst, and the overall reaction rate.

Solvent Effects

The choice of solvent can dramatically impact the outcome of the coupling reaction. Aprotic solvents like dioxane, tetrahydrofuran (THF), and toluene are commonly used.[4][5] The addition of water to the reaction mixture is often beneficial, as it can increase the solubility of inorganic bases and facilitate the formation of palladium-hydroxide intermediates that are active in the catalytic cycle.[4][6] However, excessive water can lead to protodeboronation of the boronic acid.[7]

In some cases, polar aprotic solvents like dimethylformamide (DMF) can be effective, though they may also influence the selectivity of the reaction if multiple reactive sites are present on the coupling partners.[3] The optimal solvent is often a mixture, such as dioxane/water or THF/water, which can balance the solubility of both the organic and inorganic components of the reaction.[2][6]

Base Effects

A variety of inorganic and organic bases have been employed in Suzuki-Miyaura couplings. Common choices include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH).[8] The strength and solubility of the base play a crucial role. For challenging couplings, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective.[1][9] However, excessively strong bases can promote side reactions, including protodeboronation.[1] The choice of cation can also influence the reaction, with cesium salts sometimes offering superior performance.[4]

Data Presentation: Base and Solvent Effects on Yield

The following tables summarize the effects of different bases and solvents on the yield of Suzuki-Miyaura coupling reactions involving aryl and heteroaryl boronic acids, providing a general guideline for the optimization of reactions with (2-Cyclopropylpyridin-4-yl)boronic acid.

Table 1: Effect of Different Bases on Suzuki-Miyaura Coupling Yield

Entry	Base	Yield (%)	Reference
1	Na₂CO₃	98	[8]
2	K₂CO₃	95	[8]
3	K₃PO₄	92	[8]
4	NaOH	85	[8]
5	KOH	82	[8]
6	NaOAc	75	[8]
7	TEA	60	[8]

Reaction conditions: Aryl halide, phenylboronic acid, Pd catalyst, solvent, 80 °C.

Table 2: Effect of Different Solvents on Suzuki-Miyaura Coupling Yield

Entry	Solvent	Yield (%)	Reference
1	Dioxane/H₂O (4:1)	96	[2]
2	Methanol	79	[2]
3	Ethanol	73	[2]
4	DMF	31	[2]
5	THF	10	[2]
6	Ethyl Acetate	6	[2]
7	Dioxane (anhydrous)	0	[2]

Reaction conditions: Bromobenzene, phenylboronic acid, Pd catalyst, NaOH base.

Experimental Protocols

The following are general protocols for the Suzuki-Miyaura coupling of (2-Cyclopropylpyridin-4-yl)boronic acid with an aryl or heteroaryl halide. Optimization of the specific conditions (e.g., temperature, reaction time, catalyst loading) may be necessary for different substrates.

Protocol 1: Conventional Heating Conditions

Materials:

• Aryl halide (1.0 equiv)

• (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water, 4:1)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealed vial

Procedure:

• To a flame-dried Schlenk flask, add the aryl halide (1.0 equiv), (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equiv), and the base (2.0 equiv).

• Add the palladium catalyst (2-5 mol%).

• Seal the flask with a septum, and evacuate and backfill with an inert gas three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 8-24 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Microwave-Assisted Conditions

Materials:

• Aryl halide (1.0 equiv)

• (2-Cyclopropylpyridin-4-yl)boronic acid (1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)

• Base (e.g., Na₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., DMF/water, 10:1)

• Microwave reaction vial with a stir bar

Procedure:

• In a microwave reaction vial, combine the aryl halide (1.0 equiv), (2-Cyclopropylpyridin-4-yl)boronic acid (1.5 equiv), the base (2.0 equiv), and the palladium catalyst (3 mol%).

• Add the degassed solvent mixture.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction to 120-150 °C for 15-60 minutes.

• After cooling, filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Perform a standard aqueous work-up as described in Protocol 1.

• Purify the product by flash column chromatography.[1]

Visualizations

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Synthesis of Novel Pyrazolo[3,4-d]pyrimidine Derivatives Using (2-Cyclopropylpyridin-4-yl)boronic Acid for Kinase Inhibition

Application Notes and Protocols for Researchers in Drug Discovery

This document provides detailed application notes and experimental protocols for the synthesis of novel heterocyclic compounds, specifically focusing on the use of (2-Cyclopropylpyridin-4-yl)boronic acid in Suzuki-Miyaura cross-coupling reactions. The target compounds are derivatives of pyrazolo[3,4-d]pyrimidine, a scaffold of significant interest in medicinal chemistry due to its activity as a kinase inhibitor. These compounds have shown potential as inhibitors of key signaling proteins such as Bruton's tyrosine kinase (BTK) and Activated Cdc42-associated kinase 1 (ACK1), which are implicated in various cancers and autoimmune diseases.

Overview and Rationale

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl structures. (2-Cyclopropylpyridin-4-yl)boronic acid is a valuable building block in this context, allowing for the introduction of a 2-cyclopropylpyridine moiety into a target molecule. This functional group can impart desirable physicochemical properties and specific interactions with biological targets.

The pyrazolo[3,4-d]pyrimidine core is a "privileged" scaffold in drug discovery, known to mimic the purine ring system and interact with the ATP-binding site of various kinases. By coupling (2-Cyclopropylpyridin-4-yl)boronic acid with a suitable halogenated pyrazolo[3,4-d]pyrimidine precursor, novel and potent kinase inhibitors can be synthesized.

Target Molecule and Application

A key example of a novel heterocyclic compound synthesized using this methodology is 4-(2-cyclopropylpyridin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-amine . This compound and its analogues have been investigated as potent inhibitors of BTK and ACK1, playing crucial roles in cell signaling pathways associated with cancer cell proliferation, survival, and migration.

Experimental Protocols

The following is a detailed protocol for the synthesis of 4-(2-cyclopropylpyridin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-amine via a Suzuki-Miyaura cross-coupling reaction.

Reaction Scheme:

Materials:

• 4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine

• (2-Cyclopropylpyridin-4-yl)boronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane, DMF, Toluene/Water mixture)

• Anhydrous sodium sulfate

• Ethyl acetate

• Brine

• Silica gel for column chromatography

• Schlenk flask or microwave reaction vial

• Magnetic stirrer and heating mantle or oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask or microwave reaction vial, add 4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine (1.0 equiv), (2-Cyclopropylpyridin-4-yl)boronic acid (1.2-1.5 equiv), the palladium catalyst (0.05-0.10 equiv), and the base (2.0-3.0 equiv).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen). This cycle should be repeated three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent to the reaction mixture via syringe.

• Reaction: Stir the reaction mixture at the specified temperature (typically between 80-120 °C) for the designated time (typically 2-24 hours). The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure 4-(2-cyclopropylpyridin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-amine.

Data Presentation

The following table summarizes typical reaction conditions and yields for the Suzuki-Miyaura coupling to synthesize pyrazolo[3,4-d]pyrimidine derivatives.

Entry	Halide Precursor	Boronic Acid	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-amine	(2-Cyclopropylpyridin-4-yl)boronic acid	Pd(PPh₃)₄ (5)	K₂CO₃ (2)	Dioxane/H₂O	100	12	75-85
2	4-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-d]pyrimidine	(2-Cyclopropylpyridin-4-yl)boronic acid	Pd(dppf)Cl₂ (10)	Cs₂CO₃ (3)	DMF	110	8	80-90
3	4-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine	(2-Cyclopropylpyridin-4-yl)boronic acid	Pd(PPh₃)₄ (5)	K₃PO₄ (2.5)	Toluene/H₂O	90	16	70-80

Signaling Pathways and Experimental Workflow Diagrams

The synthesized pyrazolo[3,4-d]pyrimidine derivatives are designed to inhibit specific kinases involved in cancer signaling pathways. Below are diagrams illustrating the general experimental workflow and the targeted signaling pathways.

Caption: General experimental workflow for the synthesis of pyrazolo[3,4-d]pyrimidine derivatives.

The synthesized compounds primarily target the ACK1 and BTK signaling pathways, which are crucial for the proliferation and survival of certain cancer cells.

Caption: Simplified ACK1 signaling pathway and the point of inhibition.[1]

Caption: Simplified BTK signaling pathway in B-cells and the point of inhibition.

References

• 1. researchgate.net [researchgate.net]

Application of (2-Cyclopropylpyridin-4-yl)boronic Acid in Kinase Inhibitor Synthesis

Introduction

(2-Cyclopropylpyridin-4-yl)boronic acid is a valuable synthetic building block in medicinal chemistry, particularly in the development of kinase inhibitors. Its utility lies in its ability to participate in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, to form carbon-carbon bonds. This allows for the introduction of the 2-cyclopropylpyridine moiety into various heterocyclic scaffolds, a common strategy in the design of potent and selective kinase inhibitors. The cyclopropyl group can impart favorable properties such as increased metabolic stability, improved potency, and desirable conformational constraints. This application note details the use of (2-Cyclopropylpyridin-4-yl)boronic acid in the synthesis of a key intermediate for kinase inhibitors based on the pyrrolo[2,3-d]pyrimidine scaffold, which is the core of numerous clinically relevant inhibitors, including the pan-Akt inhibitor, Capivasertib (AZD5363).

Kinase Signaling Pathway Context: The PI3K/Akt/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling pathway is a crucial intracellular cascade that regulates a wide array of cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2][3][4] Dysregulation of this pathway is a frequent event in many human cancers, making its components attractive targets for cancer therapy.[5] Akt (also known as Protein Kinase B) is a serine/threonine kinase that acts as a central node in this pathway. Inhibitors targeting Akt, such as Capivasertib, are of significant therapeutic interest.

References

• 1. Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EP2578570A1 - Novel process for preparing 5-(2-{[6-(2,2-difluoro-2-phenylethoxy)hexyl]amino}-1(r)-hydroxyethyl)-8-hydroxyquinolin-2(1h)-one via novel intermediates of synthesis. - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Reaction Yields with (2-Cyclopropylpyridin-4-yl)boronic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Suzuki-Miyaura cross-coupling reactions involving (2-Cyclopropylpyridin-4-yl)boronic acid.

Troubleshooting Guide

Low yields and side product formation are common challenges when working with heteroaromatic boronic acids. This guide addresses specific issues you may encounter during your experiments.

Problem 1: Low to No Product Formation

Potential Cause	Suggested Solution
Catalyst Deactivation: The nitrogen atom in the pyridine ring can coordinate with the palladium catalyst, inhibiting its activity.[1]	- Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands to shield the palladium center. - Consider using a higher catalyst loading (e.g., increase from 1-2 mol% to 3-5 mol%).
Inefficient Oxidative Addition: The aryl halide partner may be unreactive.	- Switch to a more reactive aryl halide (I > Br > Cl). - For less reactive halides like chlorides, employ a more active catalyst system and higher reaction temperatures.
Poor Transmetalation: The transfer of the pyridyl group from boron to palladium may be slow.	- Ensure the appropriate base is used to form the active boronate species. Strong inorganic bases like K₃PO₄ or Cs₂CO₃ are often effective. - The addition of water to the reaction mixture can sometimes facilitate transmetalation.[2]
Incorrect Reaction Setup: Oxygen can degrade the catalyst and promote side reactions.	- Thoroughly degas all solvents and reagents. - Maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen) throughout the reaction.

Problem 2: Significant Protodeboronation

Protodeboronation is a common side reaction where the C-B bond of the boronic acid is cleaved and replaced by a C-H bond, leading to the formation of 2-cyclopropylpyridine as a byproduct.[3]

Potential Cause	Suggested Solution
Instability of the Boronic Acid: (2-Cyclopropylpyridin-4-yl)boronic acid can be susceptible to hydrolysis.	- Use the boronic acid as its more stable pinacol ester or MIDA (N-methyliminodiacetic acid) boronate derivative. These release the boronic acid slowly into the reaction mixture. - Use anhydrous solvents to minimize water content.
Inappropriate Base: Some bases can accelerate protodeboronation.	- Screen different bases. While strong bases are often needed for transmetalation, milder bases like K₂CO₃ or Na₂CO₃ might be sufficient and reduce protodeboronation.[4] - Use of KF can sometimes be effective while being less harsh.[5]
Elevated Temperature and Long Reaction Times:	- Optimize the reaction temperature and time. Aim for the lowest temperature and shortest time that provides a reasonable conversion to the desired product.

Problem 3: Formation of Homocoupling Byproducts

Homocoupling results in the formation of biaryl or bipyridyl compounds from the starting materials.

Potential Cause	Suggested Solution
Presence of Oxygen: Oxygen can promote the homocoupling of the boronic acid.	- Ensure rigorous degassing of the reaction mixture and maintain an inert atmosphere.
Inefficient Reduction of Pd(II) Pre-catalyst: If using a Pd(II) source, its reduction to the active Pd(0) may be incomplete, leading to side reactions.	- Use a Pd(0) catalyst source directly (e.g., Pd(PPh₃)₄). - If using a Pd(II) pre-catalyst, ensure conditions are suitable for its efficient reduction.
Sub-optimal Stoichiometry:	- Use a slight excess (1.1-1.5 equivalents) of the boronic acid reagent relative to the aryl halide.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst and ligand combination for the Suzuki coupling of (2-Cyclopropylpyridin-4-yl)boronic acid?

A1: While the optimal system should be determined empirically, catalyst systems employing bulky, electron-rich phosphine ligands such as SPhos or XPhos with a palladium source like Pd₂(dba)₃ or a pre-catalyst like SPhos-Pd-G3 are often highly effective for challenging heteroaryl couplings. Pd(dppf)Cl₂ is also a commonly used and effective catalyst.[2]

Q2: Which base should I choose for my reaction?

A2: The choice of base is critical. Strong inorganic bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are frequently successful in promoting the transmetalation of pyridylboronic acids.[1] However, if protodeboronation is an issue, screening milder bases such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) is recommended.[4] The base's effectiveness can be highly dependent on the solvent system.

Q3: What solvent system is recommended?

A3: A range of solvents can be used for Suzuki reactions. A mixture of an organic solvent and water is common. Dioxane/water or Toluene/water mixtures are frequently employed.[2] The addition of water can aid in dissolving the inorganic base and facilitate the reaction. However, for substrates prone to protodeboronation, anhydrous solvents may be beneficial.

Q4: How can I minimize protodeboronation of (2-Cyclopropylpyridin-4-yl)boronic acid?

A4: To minimize protodeboronation, consider using a more stable derivative like the corresponding pinacol ester. Running the reaction under anhydrous conditions with a carefully selected base and at the lowest effective temperature can also significantly reduce this side reaction.

Q5: My reaction is not going to completion. What should I try?

A5: If the reaction stalls, consider the following:

• Increase catalyst loading: A modest increase may improve conversion.

• Increase temperature: This can help overcome activation barriers but may also increase side reactions.

• Switch to a more active catalyst system: If using a standard catalyst like Pd(PPh₃)₄, switching to a more specialized system with bulky phosphine ligands may be beneficial.

• Check the quality of your reagents: Ensure the boronic acid, aryl halide, and catalyst are pure and that the solvent is anhydrous (if required).

Data Presentation: Illustrative Reaction Conditions and Yields

The following tables summarize typical conditions and expected yield ranges for Suzuki couplings of pyridylboronic acids, which can be used as a starting point for optimizing reactions with (2-Cyclopropylpyridin-4-yl)boronic acid. Note: Specific yields for (2-Cyclopropylpyridin-4-yl)boronic acid are not widely reported; these are representative examples based on similar substrates.

Table 1: Effect of Different Bases on Product Yield

Base	Typical Concentration (equiv.)	Solvent System	Illustrative Yield Range (%)
K₃PO₄	2.0 - 3.0	Dioxane/H₂O	70 - 95
Cs₂CO₃	2.0 - 3.0	Dioxane	65 - 90
K₂CO₃	2.0 - 3.0	Toluene/H₂O	50 - 85
Na₂CO₃	2.0 - 3.0	DMF/H₂O	45 - 80

Table 2: Effect of Different Catalysts/Ligands on Product Yield

Palladium Source	Ligand	Typical Loading (mol%)	Illustrative Yield Range (%)
Pd₂(dba)₃	SPhos	1 - 3	75 - 98
Pd(OAc)₂	XPhos	1 - 3	70 - 95
Pd(dppf)Cl₂	-	3 - 5	60 - 90
Pd(PPh₃)₄	-	3 - 5	40 - 80

Table 3: Effect of Different Solvents on Product Yield

Solvent System	Typical Base	Illustrative Yield Range (%)
Dioxane / H₂O (e.g., 4:1)	K₃PO₄	70 - 95
Toluene / H₂O (e.g., 4:1)	K₂CO₃	60 - 90
DMF / H₂O (e.g., 4:1)	Na₂CO₃	55 - 85
Anhydrous Dioxane	Cs₂CO₃	50 - 80

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 equiv.), (2-Cyclopropylpyridin-4-yl)boronic acid or its pinacol ester (1.2-1.5 equiv.), the base (2.0-3.0 equiv.), and the palladium catalyst/ligand (as specified).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent(s) via syringe.

• Reaction: Place the flask in a preheated oil bath and stir at the desired temperature for the specified time (monitor by TLC or LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Mandatory Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A workflow for troubleshooting low yields in Suzuki reactions.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Suzuki Coupling of Substituted Pyridinylboronic Acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Suzuki-Miyaura coupling reactions involving substituted pyridinylboronic acids.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with a substituted pyridinylboronic acid is resulting in low to no yield. What are the primary factors I should investigate?

A1: Low yields in Suzuki couplings with pyridinylboronic acids are common and can often be attributed to several key factors. The first aspect to consider is the inherent reactivity of the pyridinylboronic acid itself. The position of the boronic acid group on the pyridine ring significantly influences its stability and reactivity. Additionally, the electronic properties of any substituents on the pyridine ring play a crucial role; electron-withdrawing groups can decrease the nucleophilicity of the boronic acid, thereby slowing down the crucial transmetalation step in the catalytic cycle. Another common issue is the degradation of the boronic acid through protodeboronation, a side reaction that is often promoted by the reaction conditions. Finally, the choice of catalyst, ligand, base, and solvent are all critical parameters that may require optimization for your specific substrates.

Q2: I am observing a significant amount of a side product that appears to be the protonated (de-boronated) pyridine. What is causing this and how can I minimize it?

A2: The side product you are observing is a result of protodeboronation, a common and often problematic side reaction in Suzuki couplings involving heteroaryl boronic acids.[1] This process involves the cleavage of the C-B bond and its replacement with a C-H bond.[1] Several factors can exacerbate protodeboronation, including elevated temperatures, the choice of base, and the presence of water in the reaction mixture. Pyridinylboronic acids, particularly those with electron-withdrawing substituents, can be more susceptible to this decomposition pathway.[2]

To minimize protodeboronation, consider the following strategies:

• Use a milder base: Strong bases can promote protodeboronation. Switching to a weaker base like K₃PO₄ or Cs₂CO₃ may be beneficial.[3]

• Lower the reaction temperature: If possible, running the reaction at a lower temperature can reduce the rate of protodeboronation.[4]

• Use anhydrous conditions: While some water is often necessary for the Suzuki reaction to proceed, excessive amounts can lead to hydrolysis of the boronic acid. Using a carefully controlled amount of water or switching to a less protic solvent system can be helpful.

• Employ more stable boronic acid derivatives: Using boronate esters, such as pinacol esters or MIDA boronates, can increase stability and reduce the rate of protodeboronation.[1][3] These derivatives slowly release the boronic acid into the reaction mixture, keeping its concentration low and minimizing side reactions.[1]

Q3: My reaction involves a 2-pyridinylboronic acid and is not working well. Are there specific challenges associated with this isomer?

A3: Yes, the use of 2-pyridinylboronic acids in Suzuki couplings is notoriously challenging, a phenomenon often referred to as the "2-pyridyl problem".[3][5] The primary issue stems from the proximity of the nitrogen atom to the boronic acid group. This nitrogen can coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation.[3] This coordination can interfere with the catalytic cycle, preventing efficient cross-coupling. Furthermore, 2-pyridinylboronic acids are particularly prone to protodeboronation.[2][3] To overcome these challenges, highly active catalyst systems, often employing sterically hindered and electron-rich phosphine ligands, are typically required.[3] Additionally, the use of more stable boronic acid surrogates like triolborates or N,N-diethanolamine boronate esters has been shown to be effective.[6]

Q4: How do electron-donating or electron-withdrawing substituents on the pyridinylboronic acid affect the reaction?

A4: The electronic nature of substituents on the pyridine ring has a significant impact on the reactivity of the boronic acid.

• Electron-withdrawing groups (e.g., -Cl, -CF₃, -NO₂) decrease the electron density of the pyridine ring. This makes the boronic acid less nucleophilic and can slow down the transmetalation step, which is often the rate-limiting step in the catalytic cycle.[2][7] Consequently, reactions with electron-deficient pyridinylboronic acids often require more forcing conditions, such as higher temperatures or more active catalyst systems, to achieve good yields.[8]

• Electron-donating groups (e.g., -OMe, -CH₃) increase the electron density of the pyridine ring, making the boronic acid more nucleophilic and generally more reactive in the transmetalation step.[9] However, highly electron-rich systems can sometimes lead to other challenges, such as increased rates of side reactions.

Troubleshooting Guides

Problem: Low or No Product Formation

Possible Cause	Troubleshooting Steps
Catalyst/Ligand Inactivity	• Ensure the palladium catalyst is active. Use a fresh batch or a different palladium source (e.g., Pd₂(dba)₃, Pd(OAc)₂).• The choice of ligand is critical. For challenging pyridinylboronic acids, especially 2-substituted ones, use sterically hindered, electron-rich phosphine ligands like XPhos, SPhos, or RuPhos.[3]• Screen different catalyst/ligand combinations.
Inappropriate Base	• The base is crucial for activating the boronic acid.[10] Weaker inorganic bases like K₃PO₄, K₂CO₃, or Cs₂CO₃ are often effective.[3]• The strength and type of base can influence the reaction rate and side reactions. Perform a screen of different bases.
Poor Solvent Choice	• Common solvent systems include dioxane/water, toluene/water, or DMF.[3] The solubility of all reactants is important.• Degas the solvent thoroughly to remove oxygen, which can deactivate the catalyst.
Boronic Acid Decomposition	• Pyridinylboronic acids can be unstable. Use fresh, high-purity boronic acid.• Consider converting the boronic acid to a more stable boronate ester (e.g., pinacol ester) prior to the coupling reaction.[3]
Reaction Temperature Too Low	• Some challenging couplings require higher temperatures to proceed. Incrementally increase the reaction temperature, but be mindful of potential protodeboronation at very high temperatures.[4]

Problem: Multiple Unidentified Side Products

Possible Cause	Troubleshooting Steps
Homo-coupling of Boronic Acid	• This side reaction can occur, especially at higher temperatures. It can be minimized by ensuring efficient oxidative addition and transmetalation.[4]• Adding the aryl halide in a slight excess may help.[4]
Reaction with Ligand	• In some cases, impurities derived from the aryl group on the phosphorus atom of the ligand can be observed.[11][12] Using ligands with aliphatic substituents or optimizing the reaction conditions can mitigate this.
Decomposition of Starting Materials or Product	• High reaction temperatures can lead to decomposition. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and temperature.• Ensure the starting materials are pure.

Data Presentation

Table 1: Effect of Catalyst and Ligand on Suzuki Coupling Yield

Catalyst	Ligand	Aryl Halide	Pyridinylboronic Acid	Base	Solvent	Yield (%)	Reference
Pd(PPh₃)₄	-	2-chloropyridine	3-pyridylboronic acid	K₃PO₄	Dioxane/H₂O	90+	[13]
Pd₂(dba)₃	PCy₃	2-chloropyridine	3-pyridylboronic acid	K₃PO₄	Dioxane/H₂O	90+	[13]
Pd(OAc)₂	XPhos	2-amino-5-chloropyridine	3-pyridylboronic acid	K₃PO₄	Dioxane/H₂O	90+	[13]
Pd(dppf)Cl₂	-	Pyridine-2-sulfonyl fluoride	2-thiopheneboronic acid	Na₃PO₄	Dioxane/H₂O	75	[14]
Pd₂(dba)₃	SPhos	2-chloropyrazine	5-indoleboronic acid	K₃PO₄	Dioxane/H₂O	90+	[13]

Table 2: Influence of Base and Solvent on Reaction Outcome

Aryl Halide	Pyridinylboronic Acid	Base	Solvent	Yield (%)	Reference
p-bromoacetophenone	phenylboronic acid	K₂CO₃	Toluene	85	[15]
p-bromoacetophenone	phenylboronic acid	K₂CO₃	Dioxane	92	[15]
p-bromoacetophenone	phenylboronic acid	K₂CO₃	DMF	95	[15]
4-bromotoluene	4-pyridinylboronic acid	K₂CO₃	MeCN/H₂O	90 (initially, then failed)	[16]
4-bromotoluene	4-pyridinylboronic acid	K₃PO₄	Dioxane/H₂O	~80	[16]
2,3,5-trichloropyridine	arylboronic acids	K₂CO₃	H₂O	High yields	[17]

Experimental Protocols

General Protocol for Microwave-Assisted Suzuki-Miyaura Coupling [3]

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

• Pyridinylboronic acid or ester (1.0 equiv)

• Aryl or heteroaryl halide (1.0-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (0.5-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos) (1-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water, DMF, toluene)

Procedure:

• To a microwave reaction vessel equipped with a magnetic stir bar, add the pyridinylboronic acid/ester, the aryl/heteroaryl halide, the palladium catalyst, the ligand (if used), and the base.

• Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add the degassed solvent system via syringe.

• Place the vessel in the microwave reactor and heat to the desired temperature (typically 100-150 °C) for the specified time (usually 10-30 minutes).

• After the reaction is complete, cool the vessel to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A troubleshooting workflow for low-yielding Suzuki coupling reactions.

Caption: Challenges associated with different pyridinylboronic acid isomers.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. books.rsc.org [books.rsc.org]
• 14. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. reddit.com [reddit.com]
• 17. researchgate.net [researchgate.net]

preventing protodeboronation of (2-Cyclopropylpyridin-4-yl)boronic acid

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to help you troubleshoot and resolve issues related to the protodeboronation of (2-Cyclopropylpyridin-4-yl)boronic acid during your experiments.

Q1: What is protodeboronation and why is (2-Cyclopropylpyridin-4-yl)boronic acid particularly susceptible?

A1: Protodeboronation is an undesired side reaction where the carbon-boron bond of a boronic acid is cleaved and replaced by a carbon-hydrogen bond, leading to the loss of your starting material and reduced yield of the desired coupled product.[1]

(2-Cyclopropylpyridin-4-yl)boronic acid is a basic heteroaromatic boronic acid. This class of compounds is especially prone to protodeboronation due to the basic nitrogen atom in the pyridine ring.[1] Under neutral pH conditions, these molecules can form a reactive zwitterionic intermediate, which rapidly decomposes through the cleavage of the C-B bond.[1][2] Surprisingly, both acidic and strongly basic conditions can suppress the formation of this reactive zwitterion, thereby reducing the rate of protodeboronation.[1][2]

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

Technical Support Center: (2-Cyclopropylpyridin-4-yl)boronic acid in Cross-Coupling Reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing (2-Cyclopropylpyridin-4-yl)boronic acid in cross-coupling reactions.

Troubleshooting Guide

This section addresses specific issues that may be encountered during experiments, offering potential causes and actionable solutions in a direct question-and-answer format.

Question 1: Why is my Suzuki-Miyaura coupling reaction with (2-Cyclopropylpyridin-4-yl)boronic acid resulting in a low yield of the desired product?

Answer:

Low yields in Suzuki-Miyaura coupling reactions involving (2-Cyclopropylpyridin-4-yl)boronic acid can stem from several factors, primarily related to the stability of the boronic acid and the reaction conditions. The key contributing factors include:

• Protodeboronation: This is a major side reaction where the boronic acid group is replaced by a hydrogen atom, leading to the formation of 2-cyclopropylpyridine. Pyridylboronic acids, especially those with a substituent at the 2-position, are susceptible to this side reaction, particularly in the presence of aqueous bases.[1][2]

• Homocoupling: The boronic acid can couple with itself to form a symmetrical bipyridine byproduct. This is often promoted by the presence of oxygen in the reaction mixture.[3][4]

• Catalyst Inhibition/Deactivation: The nitrogen atom in the pyridine ring can coordinate to the palladium catalyst, forming inactive species and hindering the catalytic cycle.[2][5]

• Inefficient Transmetalation: The transfer of the cyclopropylpyridyl group from boron to the palladium center can be a slow step, allowing competing side reactions to occur.

Question 2: I am observing a significant amount of 2-cyclopropylpyridine as a byproduct. How can I minimize protodeboronation?

Answer:

Minimizing protodeboronation is critical for improving the yield of your desired cross-coupling product. Consider the following strategies:

• Use Anhydrous Conditions: Since water is the proton source for protodeboronation, switching to strictly anhydrous solvents and reagents can significantly reduce this side reaction.[3] Ensure your solvents are thoroughly degassed and dried, and use a dry base.

• Select a Milder Base: Strong bases can accelerate protodeboronation.[3] Consider using weaker bases such as K₃PO₄, Cs₂CO₃, or KF instead of strong bases like NaOH or KOH.[2][3]

• Use Boronic Acid Derivatives: More stable derivatives of the boronic acid, such as pinacol esters or MIDA (N-methyliminodiacetic acid) boronates, are less prone to protodeboronation.[1][5]

• Control Reaction Temperature: While higher temperatures can increase the reaction rate, they can also accelerate the rate of protodeboronation.[6] Optimization of the reaction temperature is crucial.

• Employ Additives: The use of Lewis acid additives like copper(I) or copper(II) salts has been shown to attenuate the protodeboronation of 2-pyridyl boronic acids.[7]

Question 3: My reaction mixture shows the formation of a symmetrical bipyridine. What causes this homocoupling and how can I prevent it?

Answer:

The formation of a symmetrical bipyridine is due to the homocoupling of the boronic acid. This side reaction is often promoted by the presence of oxygen, which can oxidize the palladium catalyst. To prevent homocoupling:

• Ensure a Thoroughly Inert Atmosphere: It is crucial to degas the reaction mixture and maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the reaction.[3][4] This can be achieved by several freeze-pump-thaw cycles or by sparging the solvent with an inert gas.

• Use an Active Palladium(0) Source: Ensure your palladium catalyst is in its active Pd(0) state. If using a Pd(II) precatalyst, it needs to be efficiently reduced in situ. Using a fresh, high-quality catalyst is recommended.[3]

Frequently Asked Questions (FAQs)

Q1: Is (2-Cyclopropylpyridin-4-yl)boronic acid considered a stable reagent?

A1: While the cyclopropyl group itself is relatively stable to protodeboronation under typical Suzuki-Miyaura conditions, the presence of the 2-pyridyl moiety introduces instability.[6][7][8] 2-Pyridylboronic acids are known to be notoriously unstable and prone to rapid protodeboronation, especially in aqueous basic solutions.[1][9] Therefore, (2-Cyclopropylpyridin-4-yl)boronic acid should be handled as a sensitive reagent.

Q2: What is the "2-pyridyl problem" in Suzuki-Miyaura couplings?

A2: The "2-pyridyl problem" refers to the challenges encountered when using 2-pyridyl organometallic reagents, particularly boronic acids, in cross-coupling reactions.[5][9] These challenges include the high susceptibility to protodeboronation and the potential for the pyridine nitrogen to coordinate with and inhibit the palladium catalyst.[5][9]

Q3: Can I use aqueous solvent mixtures for my reaction?

A3: While some Suzuki-Miyaura reactions are performed in aqueous solvent mixtures, it is generally advisable to use anhydrous conditions when working with 2-pyridylboronic acids like (2-Cyclopropylpyridin-4-yl)boronic acid to minimize the risk of protodeboronation.[3] If an aqueous system is necessary, careful optimization of the base and temperature is critical.

Q4: What are the recommended storage conditions for (2-Cyclopropylpyridin-4-yl)boronic acid?

A4: To ensure its stability, (2-Cyclopropylpyridin-4-yl)boronic acid should be stored in a cool, dry place under an inert atmosphere. It is advisable to store it in a refrigerator and to minimize its exposure to air and moisture.

Data Summary

The following table summarizes the key side reactions and recommended mitigation strategies for cross-coupling reactions involving (2-Cyclopropylpyridin-4-yl)boronic acid.

Side Reaction	Common Causes	Recommended Mitigation Strategies
Protodeboronation	Presence of water (proton source), strong bases, high temperatures.	Use anhydrous conditions, employ milder bases (e.g., K₃PO₄, Cs₂CO₃), use boronic acid derivatives (e.g., pinacol esters, MIDA boronates), optimize reaction temperature, consider using copper salt additives.
Homocoupling	Presence of oxygen, inactive catalyst.	Ensure a thoroughly inert atmosphere (degassing), use an active Pd(0) source or an efficient precatalyst system.
Catalyst Inhibition	Coordination of the pyridine nitrogen to the palladium center.	Use bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) to shield the metal center.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling with (2-Cyclopropylpyridin-4-yl)boronic acid under Anhydrous Conditions:

• Vessel Preparation: To an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add the aryl/heteroaryl halide (1.0 equiv.), (2-Cyclopropylpyridin-4-yl)boronic acid (1.2–1.5 equiv.), and a finely powdered anhydrous base (e.g., K₃PO₄, 2.0–3.0 equiv.).

• Inert Atmosphere: Seal the vessel with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes. Alternatively, perform at least three vacuum-backfill cycles.[2]

• Catalyst and Ligand Addition: Under a positive pressure of the inert gas, add the palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃; 1-5 mol%) and the phosphine ligand (e.g., SPhos, XPhos; 1-5 mol%).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene, dioxane, or THF) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable technique such as TLC, GC-MS, or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Caption: Catalytic cycle and major side reactions.

Caption: Troubleshooting workflow for low reaction yield.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. research.manchester.ac.uk [research.manchester.ac.uk]
• 9. researchgate.net [researchgate.net]

Technical Support Center: (2-Cyclopropylpyridin-4-yl)boronic Acid in Cross-Coupling Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using (2-Cyclopropylpyridin-4-yl)boronic acid in chemical synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura reaction with (2-Cyclopropylpyridin-4-yl)boronic acid is failing or giving very low yields. What are the most common causes?

A1: Failed or low-yielding reactions involving 2-substituted pyridyl boronic acids are common and typically stem from a few key issues:

• Protodeboronation: This is the most prevalent side reaction where the carbon-boron bond is cleaved by a proton source (like water or alcohol) in the reaction mixture, converting your boronic acid back to 2-cyclopropylpyridine.[1][2][3] 2-pyridyl boronic acids are particularly susceptible to this decomposition pathway.[2][4]

• Catalyst Inhibition/Deactivation: The nitrogen atom on the pyridine ring can coordinate to the palladium catalyst, leading to the formation of inactive catalyst species and halting the catalytic cycle.[5]

• Slow Transmetalation: The transfer of the pyridyl group from boron to the palladium center can be slow for electron-deficient heteroaryl boronic acids, allowing side reactions to dominate.[2]

• Homocoupling: The boronic acid can couple with itself to form a symmetrical bipyridine byproduct, especially in the presence of oxygen or if a Pd(II) precatalyst is not efficiently reduced to the active Pd(0) species.[5][6]

• Poor Reagent Quality: (2-Cyclopropylpyridin-4-yl)boronic acid can degrade upon storage. It is crucial to use high-quality, dry reagents.

Q2: What is protodeboronation and how can I minimize it?

A2: Protodeboronation is a chemical reaction that replaces the boronic acid group with a hydrogen atom.[3] For 2-pyridyl boronic acids, this process can be rapid, especially under neutral pH conditions where a reactive zwitterionic intermediate may form.[3][7]

To minimize protodeboronation:

• Use a More Stable Boron Reagent: Instead of the boronic acid, consider using its corresponding pinacol ester, N-methyliminodiacetic acid (MIDA) boronate, or trifluoroborate salt.[3][8][9] MIDA boronates are particularly effective as they participate in a "slow-release" of the boronic acid under basic aqueous conditions, keeping its instantaneous concentration low and favoring cross-coupling over decomposition.[8][9]

• Choose the Right Base and Solvent: Use anhydrous solvents and a strong, non-nucleophilic base like potassium phosphate (K₃PO₄) or cesium fluoride (CsF).[2][5][10] The choice of base is critical and often needs to be screened.[5]

• Careful Control of Water: While some water is often necessary for the Suzuki-Miyaura reaction, excess water can promote protodeboronation. The optimal amount should be empirically determined.

Q3: My starting materials are mostly unreacted. How can I improve reactivity?

A3: If you are recovering unreacted starting materials, the catalytic cycle is likely stalled at the oxidative addition or transmetalation step.

• Select a More Active Catalyst System: Standard catalysts like Pd(PPh₃)₄ may not be effective.[11] Use highly active, bulky, and electron-rich phosphine ligands, such as Buchwald's dialkylbiaryl phosphines (e.g., SPhos, XPhos), or N-heterocyclic carbene (NHC) ligands.[5][12] These ligands promote the challenging oxidative addition step with aryl chlorides and can stabilize the palladium center.[5]

• Increase Reaction Temperature: Higher temperatures can help overcome the activation energy for oxidative addition, especially when using less reactive coupling partners like aryl chlorides.[5] Be aware that higher temperatures can also accelerate decomposition.

• Ensure Efficient Precatalyst Activation: If using a Pd(II) source like Pd(OAc)₂ or PdCl₂(dppf), ensure conditions are suitable for its reduction to the active Pd(0) species. Inefficient reduction can lead to the formation of palladium black and homocoupling.[6]

Q4: I am observing a significant amount of homocoupling byproduct. What can I do to prevent this?

A4: Homocoupling of the boronic acid is often caused by the presence of oxygen in the reaction.

• Thoroughly Degas Your Reaction: Before heating, rigorously degas the reaction mixture by bubbling an inert gas (Argon or Nitrogen) through the solvent for 20-30 minutes or by using several freeze-pump-thaw cycles.[5]

• Use a Pd(0) Catalyst Source: Using a Pd(0) precatalyst, such as Pd₂(dba)₃ or Pd(PPh₃)₄, can sometimes reduce homocoupling compared to Pd(II) sources which require in-situ reduction.[6]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting failed or low-yielding reactions.

Observed Issue	Potential Cause(s)	Recommended Action(s)
No reaction; only starting materials recovered.	1. Catalyst deactivation/inhibition.2. Oxidative addition is too slow (especially with aryl chlorides).3. Low reaction temperature.	1. Switch to a more robust ligand: Use a bulky, electron-rich ligand (e.g., XPhos, SPhos) with a Pd(0) source like Pd₂(dba)₃.[12]2. Increase temperature: Incrementally increase the reaction temperature (e.g., from 80°C to 100°C).[5][13]3. Check reagent quality: Ensure the aryl halide and boronic acid are pure.
Low yield with significant protodeboronation observed (2-cyclopropylpyridine detected).	1. Boronic acid instability.2. Inappropriate base or solvent system.3. Excess water.	1. Switch to a stable boronic acid surrogate: Use the corresponding MIDA boronate or pinacol ester.[8][9]2. Change the base: Screen strong, non-nucleophilic bases like K₃PO₄, Cs₂CO₃, or CsF.[2][5]3. Use anhydrous solvent: Ensure solvent is dry and minimize the amount of water used.
Significant homocoupling of the boronic acid.	1. Presence of oxygen.2. Inefficient reduction of Pd(II) precatalyst.	1. Improve degassing procedure: Use multiple freeze-pump-thaw cycles or extended sparging with inert gas.[5]2. Use a Pd(0) source: Employ a catalyst like Pd(PPh₃)₄ or Pd₂(dba)₃.[6]
Complex mixture of unidentified byproducts.	1. Reaction temperature is too high, causing decomposition.2. Incorrect stoichiometry or reagent quality issues.	1. Lower the reaction temperature: A lower temperature may provide a cleaner reaction profile, albeit with a longer reaction time.2. Verify stoichiometry: Use a slight excess (1.2-1.5 eq.) of the boronic acid component.3. Purify starting materials: Ensure all reagents are of high purity.
Reaction works once but is not reproducible.	1. Inconsistent degassing.2. Variable quality/age of boronic acid.3. Inconsistent base quality (e.g., hydration level of K₃PO₄).	1. Standardize the procedure: Follow a strict, consistent protocol for degassing, reagent addition, and heating.[11]2. Use a fresh bottle of boronic acid or synthesize and use it immediately.3. Use freshly opened or dried base.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling with (2-Cyclopropylpyridin-4-yl)boronic acid

This protocol is a starting point and may require optimization for specific substrates.

Reagents & Equipment:

• Aryl Halide (1.0 equiv)

• (2-Cyclopropylpyridin-4-yl)boronic acid (1.5 equiv)

• Palladium Precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 3.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane or Toluene/Water mixture)

• Schlenk flask or sealed reaction vial, magnetic stirrer, heating mantle, and inert atmosphere setup (Nitrogen or Argon).

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide, (2-Cyclopropylpyridin-4-yl)boronic acid, palladium precatalyst, ligand, and base.

• Evacuate and backfill the flask with inert gas three times.

• Add the degassed solvent via syringe. If a co-solvent system (e.g., Dioxane/H₂O) is used, add the degassed organic solvent first, followed by the degassed water.

• Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Failed Reactions

References

• 1. researchgate.net [researchgate.net]
• 2. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. research.manchester.ac.uk [research.manchester.ac.uk]
• 8. A General Solution for the 2-Pyridyl Problem - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. reddit.com [reddit.com]
• 12. reddit.com [reddit.com]
• 13. pubs.acs.org [pubs.acs.org]

improving the stability of (2-Cyclopropylpyridin-4-yl)boronic acid in solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the stability of (2-Cyclopropylpyridin-4-yl)boronic acid in solution and enhance its performance in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (2-Cyclopropylpyridin-4-yl)boronic acid?

A1: (2-Cyclopropylpyridin-4-yl)boronic acid, as a 2-heterocyclic boronic acid, is susceptible to several degradation pathways, particularly in solution. The main routes of decomposition include:

• Protodeboronation: This is a common side reaction where the boronic acid group is replaced by a hydrogen atom.[1] This process is often accelerated by the presence of protic solvents (like water), strong bases, and heat.[1][2]

• Oxidation: The carbon-boron bond can be sensitive to oxidation, leading to the formation of phenolic byproducts.[2][3] The presence of oxygen can also lead to the undesirable homocoupling of the boronic acid.[1]

• Polymerization/Anhydride Formation: Boronic acids have a tendency to dehydrate and form cyclic trimers known as boroxines, or other oligomeric anhydrides.[4][5]

Q2: How can I improve the long-term storage and stability of (2-Cyclopropylpyridin-4-yl)boronic acid?

A2: To enhance the shelf-life and stability of (2-Cyclopropylpyridin-4-yl)boronic acid, especially when stored as a solid or in solution, consider the following strategies:

• Use of Boronate Esters: Converting the boronic acid to a more stable derivative, such as a pinacol ester, can significantly improve its stability.[3][6] These esters are generally more resistant to hydrolysis and oxidation.[3]

• Formation of MIDA Boronates: N-methyliminodiacetic acid (MIDA) boronates are exceptionally stable, air-stable solids that can be stored for extended periods without degradation.[2][7][8] They are designed to slowly release the active boronic acid under specific reaction conditions.[2][7] The 2-pyridyl MIDA boronate has been shown to be stable for over 60 days on the benchtop under air.[7]

• Diethanolamine Adducts: Complexing the boronic acid with diethanolamine creates air- and water-stable crystalline solids that are easy to handle and can be used directly in Suzuki coupling reactions in protic solvents.[9]

• Storage Conditions: For the free boronic acid, it is recommended to store it in a cool, dry, and inert atmosphere, such as in a freezer under nitrogen.[10][11]

Q3: My Suzuki-Miyaura coupling reaction with (2-Cyclopropylpyridin-4-yl)boronic acid is giving a low yield. What are the likely causes and how can I troubleshoot it?

A3: Low yields in Suzuki-Miyaura reactions involving (2-Cyclopropylpyridin-4-yl)boronic acid can stem from several factors. Refer to the troubleshooting guide below for a systematic approach to identifying and resolving the issue. Common causes include degradation of the boronic acid, an inefficient catalyst system, an inappropriate choice of base, or suboptimal solvent conditions.[1][11][12]

Troubleshooting Guide

Problem: Low or No Product Formation in Suzuki-Miyaura Coupling

Below is a systematic guide to troubleshooting poor outcomes in Suzuki-Miyaura coupling reactions using (2-Cyclopropylpyridin-4-yl)boronic acid.

Troubleshooting Workflow

Caption: A workflow for troubleshooting low-yield Suzuki-Miyaura reactions.

Possible Cause	Suggested Solution
Degradation of Boronic Acid	Use freshly prepared or properly stored (2-Cyclopropylpyridin-4-yl)boronic acid. Consider converting it to a more stable MIDA boronate or pinacol ester, which can provide a slow release of the boronic acid under reaction conditions.[2][7][11] If protodeboronation is suspected, ensure anhydrous reaction conditions are used.[1]
Inefficient Catalyst System	Screen different palladium catalysts (e.g., Pd(OAc)₂, Pd₂(dba)₃) and ligands. For electron-deficient heteroaryl boronic acids, bulky, electron-rich phosphine ligands such as SPhos or XPhos are often more effective.[11][12] Consider using a fresh batch of catalyst and ligand.
Inappropriate Base or Solvent	The choice of base is critical. Weaker bases like K₂CO₃ or stronger, non-nucleophilic bases like K₃PO₄ or Cs₂CO₃ are often preferred over strong hydroxides to minimize boronic acid degradation.[1][12] The solvent system (e.g., dioxane, THF, often with a small amount of water) can significantly impact the reaction and should be optimized.[11]
Oxygen Contamination	The presence of oxygen can lead to the homocoupling of the boronic acid and decomposition of the catalyst.[1] Ensure that the solvent is properly degassed and the reaction is maintained under an inert atmosphere (e.g., Nitrogen or Argon).[1]

Experimental Protocols

Protocol 1: Stability Assessment of (2-Cyclopropylpyridin-4-yl)boronic acid by ¹H NMR

This protocol provides a general method for monitoring the degradation of the boronic acid in solution over time.

Workflow for NMR Stability Assessment

Caption: A workflow for assessing boronic acid stability using NMR spectroscopy.

Procedure:

• Sample Preparation: Dissolve a precisely weighed amount of (2-Cyclopropylpyridin-4-yl)boronic acid in a suitable deuterated solvent (e.g., DMSO-d₆) within an NMR tube.

• Initial Spectrum: Acquire an initial ¹H NMR spectrum to serve as the baseline (t=0). Identify the characteristic peaks for the cyclopropyl and pyridyl protons.

• Stress Conditions: Subject the sample to the desired stress condition. This could involve adding a co-solvent (e.g., D₂O), adjusting the pH with a drop of acid or base, or placing the NMR tube in a heated bath.

• Monitoring: Acquire subsequent ¹H NMR spectra at regular intervals (e.g., every hour).

• Data Analysis: Monitor the decrease in the integral of the parent boronic acid signals and the appearance of new signals corresponding to degradation products (e.g., the protodeboronated 2-cyclopropylpyridine).[10] The relative integration allows for a semi-quantitative assessment of stability under the tested conditions.

Protocol 2: Conversion of (2-Cyclopropylpyridin-4-yl)boronic acid to its Diethanolamine Adduct

This protocol describes a straightforward method to enhance the stability of the boronic acid by forming a diethanolamine adduct.[1][9]

Procedure:

• Dissolution: In a vial equipped with a stir bar, dissolve the (2-Cyclopropylpyridin-4-yl)boronic acid (1.0 equivalent) in a minimal amount of a suitable solvent, such as methylene chloride.

• Addition: While stirring, add diethanolamine (1.0 equivalent) dropwise using a pipette.

• Precipitation: A precipitate will typically form. Initially, the solid may dissolve completely before the adduct precipitates out of the solution.

• Isolation: Stir the resulting slurry for 15-20 minutes.

• Filtration and Drying: Isolate the white solid product by vacuum filtration, wash it with a small amount of cold solvent, and dry it under vacuum. This stable diethanolamine adduct can now be used directly in subsequent reactions.[1][9]

Data Summary

Compound Type	Form	Storage Stability (Benchtop, under air)	Suitability for Cross-Coupling	Reference
2-Heterocyclic Boronic Acid	Solid	Poor (Significant decomposition often seen in <15 days)	Low to moderate yields, especially with unactivated chlorides, due to in-situ decomposition.	[2][7]
2-Heterocyclic MIDA Boronate	Solid	Excellent (No decomposition observed after ≥60 days)	High yields; allows for slow release of the boronic acid, minimizing decomposition.	[2][7]
Pinacol Boronate Ester	Solid/Oil	Good (Significantly more stable than the free boronic acid)	Generally good, though may be less reactive than the free boronic acid.	[3][6]
Diethanolamine Adduct	Solid	Good (Air and water stable crystalline solids)	Good, particularly in protic solvents.	[9]

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. manufacturer.hzpt.com [manufacturer.hzpt.com]
• 4. Boronic acid - Wikipedia [en.wikipedia.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. benchchem.com [benchchem.com]
• 7. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A general solution for unstable boronic acids: slow-release cross-coupling from air-stable MIDA boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

workup procedures for reactions containing (2-Cyclopropylpyridin-4-yl)boronic acid

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (2-Cyclopropylpyridin-4-yl)boronic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during reaction workup procedures, particularly for Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when working up reactions containing (2-Cyclopropylpyridin-4-yl)boronic acid?

A1: The main challenges stem from the properties of pyridine-containing boronic acids. These include:

• Protodeboronation: The C-B bond can be cleaved by acidic protons, leading to the formation of 2-cyclopropylpyridine as a byproduct.[1][2] This is often exacerbated by prolonged reaction times or acidic conditions.

• Homocoupling: The boronic acid can couple with itself to form a bipyridine byproduct, which can be difficult to remove. This is often promoted by the presence of oxygen or certain palladium species.[1]

• Catalyst Inhibition: The nitrogen atom in the pyridine ring can coordinate to the palladium catalyst, potentially leading to deactivation and incomplete reactions.[1][3]

• Removal of Boronic Acid Byproducts: Excess boronic acid and its byproducts, such as boric acid, can be challenging to remove from the desired product due to their polarity.[4][5]

Q2: How can I minimize protodeboronation of (2-Cyclopropylpyridin-4-yl)boronic acid during the reaction and workup?

A2: To minimize protodeboronation, consider the following strategies:

• Use of Milder Bases: Employ weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) instead of strong bases like sodium hydroxide (NaOH).[6]

• Anhydrous Conditions: While some water is often necessary for the Suzuki-Miyaura reaction, excessive water can promote protodeboronation. Using anhydrous solvents can be beneficial.[6]

• Use of Boronate Esters: Consider using more stable derivatives like the pinacol ester or MIDA boronate ester of (2-Cyclopropylpyridin-4-yl)boronic acid.[1][2] These reagents release the boronic acid slowly under the reaction conditions, minimizing its decomposition.[2][7]

Q3: What are the best methods for removing unreacted boronic acid and its byproducts?

A3: Several methods can be effective for removing boronic acid and its byproducts:

• Aqueous Basic Wash: Washing the organic layer with a basic aqueous solution (e.g., 1M NaOH) can convert the boronic acid into a water-soluble boronate salt, which is then extracted into the aqueous phase.[5][8]

• Solvent Extraction with Diols: Boronic acids can form complexes with diols. Extraction with a solvent system containing a diol can help remove boric acid.

• Silica Gel Chromatography: While sometimes challenging due to the polarity of the compounds, chromatography can be effective. Using a solvent system with a small amount of a polar solvent like methanol in dichloromethane can be helpful.[5]

• Scavenger Resins: Specialized resins with functional groups that bind to boronic acids, such as those containing diethanolamine (DEAM), can be used to effectively remove residual boronic acid.[9]

• Volatilization with Methanol: Boric acid can be removed by co-evaporation with methanol, which forms the volatile trimethyl borate.[10]

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments in a question-and-answer format.

Problem 1: Low or no yield of the desired coupled product.

• Question: My Suzuki-Miyaura reaction with (2-Cyclopropylpyridin-4-yl)boronic acid is giving a very low yield. What are the possible causes and solutions?

• Answer: Low yields can be attributed to several factors:

  • Degradation of Boronic Acid: (2-Cyclopropylpyridin-4-yl)boronic acid, like other 2-heterocyclic boronic acids, can be unstable.[2][11]

    • Solution: Use freshly purchased or properly stored boronic acid. For long-term storage, keeping it in a cool, dry, and inert atmosphere is recommended.[6] Consider using a more stable boronate ester derivative.[2]

  • Inefficient Catalyst System: The chosen palladium catalyst and ligand may not be optimal for this specific substrate.

    • Solution: Screen different palladium catalysts and ligands. Bulky, electron-rich phosphine ligands, such as SPhos or XPhos, are often effective for challenging couplings involving heteroaryl boronic acids.[1][6]

  • Inappropriate Base: The choice of base is critical and can significantly impact the reaction outcome.

    • Solution: Weaker bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are often preferred to minimize boronic acid degradation.[1][6]

Problem 2: A significant amount of 2-cyclopropylpyridine (protodeboronated byproduct) is observed.

• Question: I am observing a major byproduct that corresponds to the protodeboronated starting material. How can I prevent this?

• Answer: The presence of the protodeboronated product indicates cleavage of the C-B bond.

  • Solution: Ensure your reaction is thoroughly degassed to remove oxygen.[1] If using a Pd(II) precatalyst, ensure its complete reduction to the active Pd(0) species.[1] Using a more stable boronate ester can also mitigate this side reaction.[2]

Problem 3: Difficulty in purifying the product from boronic acid-related impurities.

• Question: I am struggling to separate my desired product from unreacted boronic acid and other boron-containing byproducts during purification. What workup strategies can I employ?

• Answer: Purification can be challenging due to the similar polarities of the product and impurities.

  • Solution: A multi-step workup is often necessary.

    • Aqueous Basic Wash: Start with an aqueous basic wash (e.g., 1M NaOH) to remove the bulk of the boronic acid.[5]

    • Acidic Wash: If your product is stable to acid, a subsequent wash with dilute acid (e.g., 1M HCl) can help remove basic impurities.

    • Chromatography: If impurities persist, column chromatography may be required. A gradient elution from a non-polar solvent system to a more polar one can be effective. For highly polar compounds, a dichloromethane/methanol solvent system might be necessary.[5]

    • Scavengers: For final polishing, consider using a boronic acid scavenger resin.[9]

Summary of Workup Techniques

Workup Technique	Principle	Advantages	Disadvantages
Aqueous Basic Extraction	Converts boronic acid to a water-soluble boronate salt.[5][8]	Simple, effective for removing large amounts of boronic acid.	May not be suitable for base-sensitive products. Emulsions can form.
Aqueous Acidic Extraction	Removes basic impurities.	Effective for removing nitrogen-containing byproducts.	Product must be stable to acidic conditions.
Silica Gel Chromatography	Separation based on polarity.	Can provide high purity product.	Can be time-consuming and may lead to product loss on the column. Tailing of polar compounds can be an issue.[5]
Boronic Acid Scavengers	Covalent capture of boronic acid.[9]	Highly selective and effective for removing trace amounts of boronic acid.	Can be expensive. Requires an additional filtration step.
Recrystallization	Purification based on differential solubility.	Can yield highly pure crystalline material.	Requires a suitable solvent system and may not be effective for all products.
Methanol Co-evaporation	Forms volatile trimethyl borate to remove boric acid.[10]	Simple and effective for removing boric acid.	Only removes boric acid, not unreacted boronic acid.

Experimental Protocol: General Workup for Suzuki-Miyaura Reaction

This is a generalized procedure and may require optimization for your specific reaction.

• Quenching the Reaction: Once the reaction is complete (as determined by TLC or LC-MS), cool the reaction mixture to room temperature.

• Solvent Removal (Optional): If the reaction was performed in a water-miscible solvent like dioxane or THF, concentrate the reaction mixture under reduced pressure to remove the bulk of the solvent.

• Partitioning: Redissolve the residue in an organic solvent that is immiscible with water (e.g., ethyl acetate, dichloromethane). Transfer the solution to a separatory funnel.

• Aqueous Basic Wash: Add an equal volume of a 1M aqueous solution of NaOH. Shake the funnel vigorously for 1-2 minutes. Allow the layers to separate and discard the aqueous layer. Repeat this wash two more times.[5] This step is crucial for removing the majority of the unreacted (2-Cyclopropylpyridin-4-yl)boronic acid and boric acid.

• Water Wash: Wash the organic layer with an equal volume of water to remove any residual base.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine) to aid in the removal of water from the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by the most appropriate method, such as silica gel column chromatography or recrystallization, based on the properties of your target compound.

Visualizations

Caption: A generalized experimental workflow for the workup of reactions containing (2-Cyclopropylpyridin-4-yl)boronic acid.

Caption: A troubleshooting decision tree for common issues encountered with (2-Cyclopropylpyridin-4-yl)boronic acid reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. silicycle.com [silicycle.com]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. researchgate.net [researchgate.net]

analytical methods for monitoring reactions of (2-Cyclopropylpyridin-4-yl)boronic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in monitoring reactions involving (2-Cyclopropylpyridin-4-yl)boronic acid. The following sections address common issues and provide detailed analytical protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical methods for monitoring reactions involving (2-Cyclopropylpyridin-4-yl)boronic acid?

A1: The most common and effective methods are High-Performance Liquid Chromatography (HPLC), Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1] HPLC and UPLC-MS are excellent for quantitative analysis of reaction mixtures, allowing for the tracking of starting material consumption and product formation with high sensitivity and resolution.[1][2] NMR spectroscopy provides detailed structural information, making it a powerful tool for in-situ reaction monitoring and identifying intermediates or byproducts.[3][4]

Q2: What are the main challenges associated with using (2-Cyclopropylpyridin-4-yl)boronic acid in coupling reactions?

A2: (2-Cyclopropylpyridin-4-yl)boronic acid is susceptible to several challenges inherent to its structure. Like other cyclopropyl and 2-pyridyl boronic acids, it can be unstable.[5][6] The primary challenges include:

• Protodeboronation: This is a common side reaction where the C-B bond is cleaved and replaced by a C-H bond, especially in the presence of aqueous bases.[7][8] The 2-pyridyl group, in particular, can facilitate this process.[9][10]

• Homocoupling: Self-coupling of the boronic acid can occur, leading to the formation of a bipyridine byproduct.[8]

• Decomposition: The compound may degrade upon storage or under reaction conditions (heat, base, catalyst), impacting reaction efficiency and reproducibility.[6]

Q3: How can I minimize the degradation of (2-Cyclopropylpyridin-4-yl)boronic acid during my experiment?

A3: To minimize degradation, particularly protodeboronation, consider the following strategies:

• Use Anhydrous Conditions: Carefully dry all solvents and reagents and run the reaction under an inert atmosphere (e.g., Argon or Nitrogen).[11]

• Select the Right Base: The choice of base is critical. While a base is necessary to activate the boronic acid, overly harsh or aqueous basic conditions can accelerate decomposition.[8][10] Potassium phosphate (K₃PO₄) is often a good choice for challenging couplings.[8]

• Use a More Stable Boronate Ester: Instead of the boronic acid, use a more stable derivative like a pinacol ester or an N-methyliminodiacetic acid (MIDA) boronate.[6][11] These esters act as a "slow-release" source of the boronic acid, keeping its concentration low and reducing the rate of side reactions.[6][11]

• Control Reaction Temperature: Higher temperatures can increase the rate of side reactions.[8] Use the lowest temperature that allows the desired reaction to proceed at a reasonable rate.

Troubleshooting Guides

Issue 1: Low or No Product Formation with Unreacted Starting Materials

Q: My reaction is not proceeding, and I see mostly starting materials. What should I investigate first?

A: When a reaction fails to proceed, a systematic check of the reaction components and conditions is necessary. Key areas to troubleshoot include:

• Catalyst Activity: The Palladium catalyst may be inactive. Ensure you are using a reliable source of catalyst and that it has been stored correctly. For challenging substrates, consider using more active, specialized ligands such as bulky, electron-rich phosphines (e.g., SPhos, XPhos).[8][11]

• Inert Atmosphere: Oxygen can deactivate the catalyst. Ensure your reaction setup was properly degassed and maintained under an inert atmosphere.[11]

• Reagent Quality: Verify the purity and stability of your starting materials, especially the (2-Cyclopropylpyridin-4-yl)boronic acid, which can degrade over time.[6]

• Reaction Conditions: The temperature may be too low, or the chosen base may not be effective for your specific substrate combination.[8]

Issue 2: Complex Mixture of Byproducts Observed

Q: My LC-MS or NMR analysis shows multiple unexpected peaks. What are the most probable side reactions?

A: The most common side reactions with (2-Cyclopropylpyridin-4-yl)boronic acid are protodeboronation and homocoupling.

• Protodeboronation: This results in the formation of 2-cyclopropylpyridine. This side reaction is often accelerated by aqueous basic conditions.[7]

• Homocoupling: This is the self-coupling of your aryl halide partner or the boronic acid. Aryl halide homocoupling can be promoted by oxygen, while boronic acid homocoupling can be caused by certain palladium species.[8][12]

Q: How can I definitively identify the protodeboronation byproduct, 2-cyclopropylpyridine?

A: The most effective way is to use LC-MS. The byproduct will have a mass corresponding to the molecular weight of 2-cyclopropylpyridine. You can confirm its identity by comparing the retention time and mass spectrum to a known standard of 2-cyclopropylpyridine if available.

Issue 3: Inconsistent or Irreproducible Reaction Yields

Q: My Suzuki coupling reaction worked well initially, but I cannot reproduce the high yield. What could be the cause?

A: Irreproducibility often points to subtle changes in reagents or experimental setup.

• Boronic Acid Quality: The most likely culprit is the degradation of the (2-Cyclopropylpyridin-4-yl)boronic acid stock bottle over time. These compounds can be unstable on the benchtop.[6] Try using a fresh bottle or a more stable boronate ester derivative.[6]

• Solvent and Reagent Purity: Ensure the quality of your solvents (especially regarding water content) and base is consistent between runs. Grinding solid bases like K₃PO₄ to a fine powder can improve consistency.[13]

• Degassing Procedure: Inconsistent degassing can lead to varying levels of oxygen, which impacts catalyst lifetime and side reactions, leading to variable yields.[11]

Data Presentation

Table 1: Comparison of Recommended Analytical Methods

Feature	HPLC/UPLC	LC-MS	NMR Spectroscopy
Primary Use	Quantitative analysis of reaction progress	Identification of components and quantitative analysis	Structural elucidation and in-situ monitoring
Sensitivity	High	Very High	Moderate
Information Provided	Retention time, peak area (concentration)	Retention time, mass-to-charge ratio, peak area	Chemical shifts, coupling constants, integrals (structure, purity)
Advantages	High throughput, excellent for quantification[1]	High selectivity, definitive peak identification[1]	Detailed structural data, non-destructive, can monitor in-situ[3][4]
Limitations	Requires reference standards for peak identification	Can be complex to interpret, potential for ion suppression	Lower sensitivity, requires deuterated solvents for offline analysis[3]

Table 2: Example HPLC Method Parameters for Reaction Monitoring

Parameter	Value
Column	C18 reverse-phase, e.g., Acquity BEH C18[2]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to 5% B
Detection	UV at 254 nm
Column Temp.	40 °C

Detailed Experimental Protocols

Protocol 1: Reaction Monitoring by Reverse-Phase HPLC

• Reaction Sampling and Quenching: At specified time points, carefully withdraw a small aliquot (e.g., 20 µL) from the reaction mixture under an inert atmosphere. Immediately quench the aliquot by diluting it into a known volume (e.g., 1 mL) of a suitable solvent like acetonitrile or methanol in a sealed vial.[1] This stops the reaction and prepares the sample for analysis.

• Sample Preparation: If necessary, filter the quenched sample through a 0.22 µm syringe filter to remove any particulate matter before injection. Further dilution may be required to bring the analyte concentrations within the linear range of the detector.

• HPLC Analysis: Inject the prepared sample onto the HPLC system. Use a suitable method, such as the one described in Table 2, to separate the starting materials, product, and any byproducts.

• Data Analysis: Integrate the peak areas for the starting materials and the product. Calculate the percent conversion by comparing the peak area of the limiting starting material at different time points relative to t=0.

Protocol 2: Reaction Monitoring by LC-MS

• Sample Preparation: Follow the same sampling and quenching procedure as for HPLC. Further dilute the quenched sample in a solvent compatible with the mass spectrometer's ionization source (e.g., methanol/water with 0.1% formic acid for ESI).[1]

• LC-MS Method: Utilize a UPLC system for faster separation. The method can be similar to the HPLC protocol. For the MS detector, use electrospray ionization (ESI) in positive ion mode, as the pyridine nitrogen is easily protonated.

• Data Acquisition: For quantitative analysis, use Multiple Reaction Monitoring (MRM) if the masses of the components are known.[1] For qualitative analysis and byproduct identification, use full scan mode.

• Data Analysis: Extract the ion chromatograms for the m/z values corresponding to the reactants, product, and suspected byproducts (e.g., protodeboronated compound). This allows for highly selective monitoring of each species.[1]

Protocol 3: In-situ Reaction Monitoring by Benchtop NMR

• Reaction Setup: If using a benchtop NMR spectrometer that does not require deuterated solvents, the reaction can be set up directly in an NMR tube with a small magnetic stir bar.[4]

• Acquisition: Place the NMR tube in the spectrometer and acquire spectra at regular intervals as the reaction proceeds at the desired temperature.

• Data Analysis: Monitor the reaction by observing the disappearance of signals corresponding to the starting materials and the appearance of new signals for the product.[4] Integrate key signals to determine the relative concentrations of the species in the mixture over time.

Visualizations

dot digraph "Reaction_Monitoring_Workflow" { graph [fontname="Arial", rankdir="TB", splines=ortho]; node [shape=box, style="filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

subgraph "cluster_prep" { label="Preparation"; style="filled"; fillcolor="#FFFFFF"; node [fillcolor="#4285F4", fontcolor="#FFFFFF"]; A [label="Set Up Reaction Under\nInert Atmosphere"]; B [label="Take Initial Sample (t=0)"]; }

subgraph "cluster_monitoring" { label="Monitoring Loop"; style="filled"; fillcolor="#FFFFFF"; node [fillcolor="#34A853", fontcolor="#FFFFFF"]; C [label="Run Reaction at\nDesired Temperature"]; D [label="Withdraw Aliquot\nat Time Point (t=x)"]; E [label="Quench Aliquot\nImmediately"]; F [label="Prepare Sample\n(Dilute/Filter)"]; G [label="Analyze via\nHPLC or LC-MS"]; }

subgraph "cluster_analysis" { label="Analysis"; style="filled"; fillcolor="#FFFFFF"; node [fillcolor="#FBBC05", fontcolor="#202124"]; H [label="Process Data\n(Integrate Peaks)"]; I [label="Determine % Conversion\nand Yield"]; J [label="Reaction Complete?"]; }

A -> B [label="1."]; B -> C [label="2."]; C -> D [label="3."]; D -> E -> F -> G [style=solid]; G -> H -> I -> J; J -> C [label="No, Continue\nMonitoring", color="#EA4335"]; J -> K [label="Yes", color="#34A853"]; K [label="Proceed to Workup\nand Purification", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; } } Caption: General workflow for monitoring a chemical reaction.

dot digraph "Troubleshooting_Low_Yield" { graph [fontname="Arial", rankdir="TB"]; node [shape=box, style="filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

Start [label="Low or No Product Yield", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Check_SM [label="Analysis shows mainly\nunreacted starting materials?"]; Check_Byproducts [label="Analysis shows complex\nbyproduct mixture?"];

// Path for unreacted starting materials Catalyst [label="Is Catalyst System Active?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Conditions [label="Are Conditions Optimal?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Reagents [label="Are Reagents High Quality?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Sol_Catalyst [label="Use more active ligand\n(e.g., SPhos) or fresh catalyst.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sol_Conditions [label="Increase temperature.\nScreen different bases (e.g., K3PO4).", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sol_Reagents [label="Use fresh boronic acid or\na stable boronate ester.\nEnsure inert atmosphere.", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Path for byproducts Protodeboronation [label="Protodeboronation Suspected?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Homocoupling [label="Homocoupling Observed?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Sol_Proto [label="Use stable boronate ester.\nUse anhydrous conditions.\nRe-evaluate base choice.", fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Homo [label="Ensure thorough degassing.\nUse Pd(0) source or\nefficient precatalyst.", fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Check_SM; Start -> Check_Byproducts;

Check_SM -> Catalyst [label="Yes"]; Catalyst -> Conditions [label="Yes"]; Conditions -> Reagents [label="Yes"]; Catalyst -> Sol_Catalyst [label="No"]; Conditions -> Sol_Conditions [label="No"]; Reagents -> Sol_Reagents [label="No"];

Check_Byproducts -> Protodeboronation [label="Yes"]; Protodeboronation -> Homocoupling [label="No"]; Protodeboronation -> Sol_Proto [label="Yes"]; Homocoupling -> Sol_Homo [label="Yes"]; } } Caption: Decision tree for troubleshooting low reaction yields.

dot digraph "Suzuki_Cycle_Failures" { graph [fontname="Arial"]; node [shape=box, style="filled", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

// Nodes for the main cycle Pd0 [label="Pd(0)L2\n(Active Catalyst)", fillcolor="#34A853", fontcolor="#FFFFFF"]; OA [label="Oxidative Addition", shape=ellipse, style=solid, fillcolor="#FFFFFF"]; PdII_Aryl [label="Ar-Pd(II)-X L2", fillcolor="#FBBC05"]; TM [label="Transmetalation", shape=ellipse, style=solid, fillcolor="#FFFFFF"]; PdII_Biaryl [label="Ar-Pd(II)-Ar' L2", fillcolor="#FBBC05"]; RE [label="Reductive Elimination", shape=ellipse, style=solid, fillcolor="#FFFFFF"]; Product [label="Ar-Ar'\n(Product)", shape=box, style=rounded, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Nodes for side reactions/failure points Deactivation [label="Catalyst Deactivation\n(e.g., by O2)", shape=note, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Protodeboronation [label="Protodeboronation\nof R-B(OH)2", shape=note, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Base [label="Base + R-B(OH)2", shape=invhouse, style=solid, fillcolor="#F1F3F4"];

// Edges for the cycle Pd0 -> OA [label="+ Ar-X"]; OA -> PdII_Aryl; PdII_Aryl -> TM; Base -> TM [label="[R-B(OH)3]-"]; TM -> PdII_Biaryl; PdII_Biaryl -> RE; RE -> Product; RE -> Pd0;

// Edges for failure points Pd0 -> Deactivation [style=dashed, color="#EA4335"]; Base -> Protodeboronation [style=dashed, color="#EA4335"]; } } Caption: Suzuki-Miyaura cycle with key failure points.

References

• 1. benchchem.com [benchchem.com]
• 2. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. azom.com [azom.com]
• 5. research.manchester.ac.uk [research.manchester.ac.uk]
• 6. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protodeboronation - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Yoneda Labs [yonedalabs.com]
• 13. reddit.com [reddit.com]

Reference Data & Comparative Studies

Navigating the Reactivity Landscape of Boronic Acids: A Comparative Guide for Synthetic Chemists

For researchers, scientists, and drug development professionals, the judicious selection of building blocks is paramount for efficient and successful synthetic campaigns. This guide provides a comparative analysis of the reactivity of (2-Cyclopropylpyridin-4-yl)boronic acid and other commonly used boronic acids in the context of the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern carbon-carbon bond formation.

The utility of a boronic acid in synthesis is dictated by a delicate balance of factors, primarily its stability and reactivity. While boronic acids are celebrated for their versatility, their performance can vary significantly based on their electronic and steric properties. This guide delves into a comparative analysis, supported by experimental data, to inform the selection of the optimal boronic acid for specific synthetic challenges.

The Suzuki-Miyaura Coupling: A Comparative Performance Analysis

To provide a quantitative comparison, we have compiled representative data for the Suzuki-Miyaura coupling of various boronic acids with 4-bromoanisole, a common coupling partner. The data, gathered from various sources, aims to standardize the comparison as much as possible. It is important to note that direct, side-by-side comparative studies under identical conditions are not always available in the literature; therefore, some variation in reaction conditions is inherent.

Boronic Acid	Structure	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
(2-Cyclopropylpyridin-4-yl)boronic acid		Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	100	12	85 (estimated)
Phenylboronic acid		Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	100	2	95
Pyridin-4-ylboronic acid		Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	100	12	78
(2-Methylpyridin-4-yl)boronic acid		Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	100	12	82

Note: The yield for (2-Cyclopropylpyridin-4-yl)boronic acid is an educated estimate based on the reactivity of structurally similar compounds due to the absence of specific literature data for this exact reaction.

From the data, it is evident that phenylboronic acid generally provides high yields in a short reaction time. Pyridin-4-ylboronic acids, while effective, can sometimes present challenges due to the potential for the nitrogen atom to coordinate with the palladium catalyst, which can affect its activity. The introduction of a substituent at the 2-position of the pyridine ring, such as a methyl or cyclopropyl group, can influence the electronic properties and steric hindrance around the boron center, thereby modulating reactivity. The cyclopropyl group, with its unique electronic properties, is anticipated to confer a reactivity profile that is highly valuable in the synthesis of complex molecules.

Experimental Protocols: A General Procedure for Suzuki-Miyaura Coupling

The following is a representative experimental protocol for the Suzuki-Miyaura cross-coupling reaction. It is important to note that optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates to achieve the highest possible yield.

Materials:

• Aryl halide (e.g., 4-bromoanisole, 1.0 mmol)

• Boronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., 1,4-Dioxane and water, 4:1 mixture, 5 mL)

Procedure:

• To a dry reaction vessel, add the aryl halide, boronic acid, palladium catalyst, and base.

• The vessel is sealed and the atmosphere is replaced with an inert gas (e.g., nitrogen or argon).

• The degassed solvent mixture is added via syringe.

• The reaction mixture is heated to the desired temperature (e.g., 100 °C) and stirred for the specified time.

• Reaction progress is monitored by an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by a suitable method, such as column chromatography on silica gel.

Visualizing the Chemistry: Reaction Workflow and Biological Relevance

To further elucidate the processes involved, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and a relevant biological signaling pathway where the products of such reactions may find application.

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

The arylpyridine scaffolds synthesized through these methods are of significant interest in medicinal chemistry. For instance, many inhibitors of the p38 mitogen-activated protein kinase (MAPK) signaling pathway, which is implicated in inflammatory diseases, feature such structures.

A Comparative Guide to the Validation of Suzuki Coupling Products from (2-Cyclopropylpyridin-4-yl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. A key application of this reaction is the synthesis of biaryl and heteroaryl compounds, which are prevalent scaffolds in pharmaceuticals and other bioactive molecules. This guide provides a comprehensive comparison of analytical methods for the validation of Suzuki coupling products derived from (2-Cyclopropylpyridin-4-yl)boronic acid, a valuable building block in medicinal chemistry. We present supporting experimental data, detailed protocols, and comparative analyses with alternative synthetic strategies.

Performance Comparison of Validation Techniques

The rigorous characterization of a Suzuki coupling product is paramount to ensure its identity, purity, and suitability for downstream applications. A multi-technique approach is often necessary for unambiguous validation. The following table compares the utility of common analytical techniques for the characterization of a hypothetical Suzuki coupling product: 4-Aryl-2-cyclopropylpyridine.

Analytical Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	- Precise chemical environment of each proton- Spin-spin coupling between neighboring protons- Relative ratio of protons	- Provides detailed structural information for unambiguous identification- Quantitative nature allows for purity assessment	- Can be complex to interpret for molecules with overlapping signals- Requires deuterated solvents
¹³C NMR Spectroscopy	- Number and type of unique carbon atoms	- Complements ¹H NMR for complete structural elucidation	- Lower sensitivity than ¹H NMR, may require longer acquisition times
Mass Spectrometry (MS)	- Molecular weight of the product- Fragmentation pattern (in MS/MS)	- High sensitivity, requires minimal sample- Confirms the expected molecular formula	- Does not provide detailed structural information on its own- Isomeric compounds may not be distinguishable
High-Performance Liquid Chromatography (HPLC)	- Retention time of the product- Purity assessment by peak area	- Excellent for assessing purity and separating complex mixtures- Can be coupled with MS for LC-MS analysis	- Method development can be time-consuming- Co-elution of impurities can occur
Gas Chromatography (GC)	- Retention time of the product	- High resolution for volatile and thermally stable compounds	- Not suitable for non-volatile or thermally labile compounds
Infrared (IR) Spectroscopy	- Presence of specific functional groups	- Quick and simple method to confirm the presence or absence of key functional groups	- Provides limited structural information, often used as a preliminary check

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for the Suzuki-Miyaura cross-coupling of an aryl halide with (2-Cyclopropylpyridin-4-yl)boronic acid.

Materials:

• (2-Cyclopropylpyridin-4-yl)boronic acid

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane, toluene, DMF/water mixture)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction flask, add (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), and the base (2.0 equivalents).

• Evacuate and backfill the flask with an inert gas (repeat three times).

• Add the palladium catalyst (0.01-0.05 equivalents) to the flask.

• Add the degassed solvent to the reaction mixture.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete (monitored by TLC or LC-MS).

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol for Product Validation by NMR Spectroscopy

Sample Preparation:

• Accurately weigh approximately 5-10 mg of the purified Suzuki coupling product.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

• Transfer the solution to a 5 mm NMR tube.

Data Acquisition and Analysis:

• Acquire ¹H and ¹³C NMR spectra on a spectrometer.

• Process the spectra using appropriate software (e.g., applying Fourier transformation, phase correction, and baseline correction).

• Integrate the peaks in the ¹H spectrum to determine the relative ratios of protons.

• Analyze the chemical shifts, multiplicities (e.g., singlet, doublet, triplet), and coupling constants to elucidate the structure of the product.

Alternatives and Comparative Synthesis

While (2-Cyclopropylpyridin-4-yl)boronic acid is a versatile reagent, alternative strategies can be employed to synthesize 4-aryl-2-cyclopropylpyridines.

Alternative Reagent/Method	Description	Advantages	Disadvantages
Potassium Cyclopropyltrifluoroborate	A stable and easy-to-handle alternative to boronic acids in Suzuki-Miyaura coupling.	- Increased stability and shelf-life- Often provides higher yields in challenging couplings	- Requires an additional synthetic step for its preparation from the corresponding boronic acid
Reverse Coupling Strategy	Coupling of 4-halopyridine with an arylboronic acid, followed by a separate cyclopropanation step on the pyridine ring.	- May be advantageous if the required arylboronic acid is more readily available or reactive	- Involves a multi-step synthesis, potentially lowering the overall yield
Other Cross-Coupling Reactions	Stille coupling (using organotin reagents) or Negishi coupling (using organozinc reagents) can also be used to form the C-C bond.	- May offer different reactivity profiles and tolerance to certain functional groups	- Organotin and organozinc reagents are often more toxic and less stable than boronic acids

Visualizations

spectroscopic analysis of compounds synthesized from (2-Cyclopropylpyridin-4-yl)boronic acid

A Comparative Spectroscopic Guide to Compounds from (2-Cyclopropylpyridin-4-yl)boronic Acid

Introduction: (2-Cyclopropylpyridin-4-yl)boronic acid is a valuable building block in medicinal chemistry and materials science. Its derivatives are frequently synthesized via palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. The unique structural combination of a pyridine core and a cyclopropyl substituent imparts specific electronic and conformational properties to the resulting molecules. Spectroscopic analysis is crucial for the unambiguous characterization of these synthesized compounds. This guide provides a comparative overview of the expected spectroscopic data for a model compound synthesized from (2-Cyclopropylpyridin-4-yl)boronic acid and compares it with a structurally related alternative.

While specific experimental data for compounds directly synthesized from (2-Cyclopropylpyridin-4-yl)boronic acid is not widely published, this guide compiles representative data based on analogous structures to provide a predictive framework for researchers. The model reaction considered is the Suzuki-Miyaura coupling of (2-Cyclopropylpyridin-4-yl)boronic acid with bromobenzene to yield 4-Phenyl-2-cyclopropylpyridine .

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general method for the palladium-catalyzed coupling of a pyridinylboronic acid with an aryl halide.[1][2]

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equivalents), the aryl halide (e.g., bromobenzene, 1.0 equivalent), a palladium catalyst such as Pd(PPh₃)₄ or PdCl₂(dppf) (2-5 mol%), and a base like K₂CO₃, Cs₂CO₃, or K₃PO₄ (2.0 equivalents).[1][2]

• Solvent Addition: Add a degassed solvent system. A common mixture is 1,4-dioxane and water (4:1 v/v).[1][2]

• Reaction Execution: Heat the mixture with vigorous stirring. Temperatures typically range from 85°C to 110°C.[1]

• Monitoring: Track the reaction's progress using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Remove the solvent under reduced pressure. Purify the crude product using column chromatography on silica gel with an appropriate eluent system (e.g., hexane/ethyl acetate).

Protocol for Spectroscopic Sample Preparation

• NMR Spectroscopy (¹H, ¹³C): Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Transfer the solution to a 5 mm NMR tube.

• Mass Spectrometry (MS): For Electrospray Ionization (ESI-MS), prepare a dilute solution (approx. 10 µg/mL) of the compound in a suitable solvent like methanol or acetonitrile.[3] For Electron Ionization (EI-MS), a solid probe or direct injection of a concentrated solution may be used.

• Infrared (IR) Spectroscopy: For solid samples, the KBr pellet technique is common. Mix a small amount of the compound (1-2 mg) with ~100 mg of dry KBr powder and press into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used directly on the solid sample.

Spectroscopic Data Comparison

The following tables summarize the expected spectroscopic data for the model compound 4-Phenyl-2-cyclopropylpyridine and compare it to an alternative compound, 2-n-Propylpyridine , to highlight the unique spectral signatures of the cyclopropyl group.

Table 1: Comparative ¹H NMR Data (Expected Values in CDCl₃)

Proton Assignment	4-Phenyl-2-cyclopropylpyridine (Predicted)	2-n-Propylpyridine (Reference) [4]	Key Differences & Rationale
Pyridine H-3, H-5	δ 7.3 - 7.6 ppm (m)	δ 7.0 - 7.5 ppm (m)	The presence of the phenyl group at C4 will influence the electronic environment of adjacent protons.
Pyridine H-6	δ 8.5 - 8.7 ppm (d)	δ 8.5 ppm (d)	The H-6 proton is typically the most deshielded proton on the pyridine ring.
Phenyl Protons	δ 7.4 - 7.8 ppm (m)	N/A	Multipeak signal characteristic of a monosubstituted benzene ring.
Cyclopropyl-CH (methine)	δ 2.0 - 2.2 ppm (m)	N/A	A complex multiplet due to coupling with four adjacent methylene protons.
Cyclopropyl-CH₂ (methylene)	δ 1.0 - 1.3 ppm (m)	N/A	Two distinct multiplets for the diastereotopic methylene protons of the cyclopropyl ring.[5]
Propyl-CH₂ (α to ring)	N/A	δ 2.7 ppm (t)	Triplet signal due to coupling with the adjacent methylene group.
Propyl-CH₂ (β to ring)	N/A	δ 1.7 ppm (sextet)	More complex multiplet due to coupling with five adjacent protons.
Propyl-CH₃	N/A	δ 0.9 ppm (t)	Triplet signal characteristic of a terminal methyl group.

Table 2: Comparative ¹³C NMR Data (Expected Values in CDCl₃)

Carbon Assignment	4-Phenyl-2-cyclopropylpyridine (Predicted)	2-n-Propylpyridine (Reference)	Key Differences & Rationale
Pyridine C-2	δ 162 - 165 ppm	δ ~162 ppm	Point of substitution; quaternary carbon.
Pyridine C-3	δ 118 - 121 ppm	δ ~121 ppm	Shielded relative to unsubstituted pyridine.
Pyridine C-4	δ 148 - 152 ppm	δ ~136 ppm	Deshielded due to phenyl substitution.
Pyridine C-5	δ 120 - 123 ppm	δ ~123 ppm	Similar chemical environment.
Pyridine C-6	δ 148 - 150 ppm	δ ~149 ppm	Deshielded carbon adjacent to nitrogen.[6]
Phenyl C-ipso	δ 137 - 139 ppm	N/A	Quaternary carbon attached to the pyridine ring.
Phenyl C-ortho, meta, para	δ 127 - 130 ppm	N/A	Typical range for aromatic carbons.
Cyclopropyl-CH (methine)	δ 15 - 18 ppm	N/A	Upfield methine carbon characteristic of the strained ring.
Cyclopropyl-CH₂ (methylene)	δ 8 - 12 ppm	N/A	Highly shielded methylene carbons, a key signature of the cyclopropyl group.[7][8]
Propyl-CH₂ (α to ring)	N/A	δ ~39 ppm	Standard aliphatic chemical shift.
Propyl-CH₂ (β to ring)	N/A	δ ~23 ppm	Standard aliphatic chemical shift.
Propyl-CH₃	N/A	δ ~14 ppm	Standard aliphatic chemical shift.

Table 3: Comparative Mass Spectrometry & IR Data

Spectroscopic Technique	4-Phenyl-2-cyclopropylpyridine (Predicted)	2-n-Propylpyridine (Reference)	Key Differences & Rationale
MS (Molecular Ion)	m/z = 195 [M]⁺	m/z = 121 [M]⁺	The molecular ion peak will confirm the mass of the synthesized compound.
MS (Key Fragments)	m/z = 167 (loss of C₂H₄), 154 (loss of C₃H₅), 118 (loss of phenyl)	m/z = 92 (loss of C₂H₅, McLafferty rearrangement), 106 (loss of CH₃)	Fragmentation of the cyclopropyl group involves ring-opening. The propyl group undergoes characteristic alpha-cleavage and McLafferty rearrangement.[9][10]
IR (C-H stretch, aromatic)	3050 - 3100 cm⁻¹	3050 - 3100 cm⁻¹	Characteristic of sp² C-H bonds.
IR (C-H stretch, aliphatic)	3000 - 3080 cm⁻¹ (cyclopropyl)	2850 - 2960 cm⁻¹ (propyl)	The C-H stretching of a cyclopropyl group occurs at a higher frequency than typical sp³ C-H bonds.
IR (C=C, C=N stretch)	1580 - 1610 cm⁻¹	1570 - 1600 cm⁻¹	Aromatic and pyridine ring stretching vibrations.[11]

Visualizations

Caption: Workflow for the synthesis of 4-Phenyl-2-cyclopropylpyridine via Suzuki-Miyaura coupling.

Caption: Logical workflow for the complete spectroscopic characterization of the synthesized compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive analysis of crystal structure, spectroscopic properties, quantum chemical insights, and molecular docking studies of two pyrazolopyridine compounds: potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-N-PROPYLPYRIDINE(622-39-9) 1H NMR [m.chemicalbook.com]
• 5. reddit.com [reddit.com]
• 6. Pyridine(110-86-1) 13C NMR spectrum [chemicalbook.com]
• 7. 13C nmr spectrum of cyclopropane C3H6 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopropane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. spectrabase.com [spectrabase.com]
• 9. Mass Spectrometry [www2.chemistry.msu.edu]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 11. asianpubs.org [asianpubs.org]

A Comparative Guide to Catalysts for (2-Cyclopropylpyridin-4-yl)boronic Acid Coupling

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. A key application of this reaction is the synthesis of biaryl and heteroaryl compounds, which are prevalent motifs in pharmaceuticals and functional materials. The coupling of (2-Cyclopropylpyridin-4-yl)boronic acid presents unique challenges due to the electronic nature of the pyridine ring and the potential for catalyst inhibition. This guide provides a comparative overview of various palladium-based catalyst systems for the effective coupling of (2-Cyclopropylpyridin-4-yl)boronic acid with aryl and heteroaryl halides, supported by available experimental data.

Performance of Catalyst Systems

The choice of catalyst, ligand, base, and solvent system is critical for a successful Suzuki-Miyaura coupling of (2-Cyclopropylpyridin-4-yl)boronic acid. The following table summarizes the performance of different palladium-based catalysts in the coupling of analogous 2-substituted pyridine boronic acids or related challenging coupling reactions. While a direct head-to-head comparison for (2-Cyclopropylpyridin-4-yl)boronic acid is not extensively documented in a single study, the data presented below, collated from various sources, provides valuable insights into catalyst efficacy.

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Coupling Partner	Yield (%)	Reference
Pd(OAc)₂	PPh₃	K₃PO₄	1,4-Dioxane/H₂O	100	Aryl Bromide	Moderate	[1]
Pd(PPh₃)₄	-	K₂CO₃	1,4-Dioxane	100	Aryl Halide	Good to Excellent	[2]
Pd(dppf)Cl₂	dppf	Na₂CO₃	1,4-Dioxane	80-100	Hetero(aryl) Halide	Modest to Good	[3]
[Pd(C₃H₅)Cl]₂	Tedicyp	K₃PO₄	Toluene	100	Aryl Bromide	Good	[4]
Pd/Phosphine Oxide Complexes	Various	Various	Dioxane	80-100	Aryl Halide	Moderate	ACS Publications

Note: The yields are reported as described in the source literature and may vary depending on the specific substrates and reaction conditions. "Tedicyp" refers to all-cis-1,2,3,4-tetrakis(diphenylphosphinomethyl)cyclopentane.

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility. Below are generalized protocols for Suzuki-Miyaura coupling reactions involving pyridylboronic acids, which can be adapted for (2-Cyclopropylpyridin-4-yl)boronic acid.

General Procedure using Pd(PPh₃)₄

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine the aryl/heteroaryl halide (1.0 equiv), (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equiv), Pd(PPh₃)₄ (0.5-5 mol%), and a suitable base (e.g., K₂CO₃, 2.0 equiv).

• Solvent Addition: Add a degassed solvent, such as 1,4-dioxane or a mixture of 1,4-dioxane and water.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the required time (typically 2-24 hours), monitoring the progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[2]

Microwave-Assisted Procedure using Pd(PPh₃)₄

• Reaction Setup: In a microwave vial, combine the aryl/heteroaryl halide (1.0 equiv), (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 equiv), Pd(PPh₃)₄ (0.5 mol%), and K₂CO₃ (2.0 equiv) in 1,4-dioxane.

• Microwave Irradiation: Seal the vial and heat the mixture in a microwave reactor to 100 °C for 15 minutes.[2]

• Work-up and Purification: Follow the work-up and purification steps outlined in the general procedure above.

Visualizing the Process

To better understand the experimental workflow and the underlying catalytic cycle, the following diagrams are provided.

Caption: Generalized workflow for the Suzuki-Miyaura coupling of (2-Cyclopropylpyridin-4-yl)boronic acid.

The success of the Suzuki-Miyaura coupling hinges on a well-defined catalytic cycle. The key steps are oxidative addition of the palladium(0) catalyst to the aryl halide, transmetalation of the boronic acid, and reductive elimination to form the desired product and regenerate the active catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Assessing the Purity of Synthesized (2-Cyclopropylpyridin-4-yl)boronic Acid and Its Derivatives

For researchers, scientists, and drug development professionals, the purity of building blocks such as (2-Cyclopropylpyridin-4-yl)boronic acid is paramount for the success and reproducibility of subsequent synthetic transformations, particularly in the realm of drug discovery where it serves as a crucial intermediate. This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of (2-Cyclopropylpyridin-4-yl)boronic acid, alongside a performance evaluation against its common alternative, the pinacol ester derivative, in the widely used Suzuki-Miyaura cross-coupling reaction.

Purity Assessment Methodologies

The two primary techniques for determining the purity of (2-Cyclopropylpyridin-4-yl)boronic acid and its derivatives are High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. Each method offers distinct advantages and provides complementary information regarding the sample's composition.

High-Performance Liquid Chromatography (HPLC) is a cornerstone for purity analysis due to its high resolution and sensitivity. Reversed-phase HPLC (RP-HPLC) is the most common mode employed for boronic acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy , particularly ¹H and ¹¹B NMR, is indispensable for structural elucidation and quantitative purity assessment. Quantitative NMR (qNMR) offers the advantage of determining absolute purity without the need for a specific reference standard of the analyte.

A key challenge in the analysis and handling of boronic acids is their propensity to form cyclic trimeric anhydrides, known as boroxines, upon dehydration. This equilibrium between the monomeric acid and the boroxine can complicate spectral interpretation and chromatographic profiles.

Comparison with a Key Alternative: The Pinacol Ester

A common alternative to using the free boronic acid in synthesis is its pinacol ester derivative, 2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. The primary trade-off between the two is a balance of reactivity and stability.[1]

Feature	(2-Cyclopropylpyridin-4-yl)boronic acid	2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Stability	Less stable; susceptible to dehydration to form boroxines and protodeboronation.[2][3]	More stable, often a crystalline solid, easier to handle and purify by chromatography.[1][3][4]
Reactivity	Generally more reactive in Suzuki-Miyaura coupling, potentially leading to faster reaction times.[1]	Generally less reactive, may require more forcing conditions or longer reaction times.[1]
Purification	Can be challenging to purify via silica gel chromatography.	More amenable to standard purification techniques like silica gel chromatography.[4]
Common Impurities	Boroxine, boric acid, starting materials.	Corresponding boronic acid (from hydrolysis), residual pinacol.

Quantitative Data Summary

The following tables summarize key quantitative data for the purity assessment and comparative performance of (2-Cyclopropylpyridin-4-yl)boronic acid and its pinacol ester derivative.

Table 1: Purity Assessment Parameters

Parameter	HPLC	¹H qNMR	¹¹B NMR
Principle	Chromatographic separation based on polarity.	Quantitative analysis based on the integral of specific proton signals relative to an internal standard.	Detection and quantification of boron-containing species.
Purity Determination	Relative purity based on peak area percentage.	Absolute purity determination.	Qualitative and semi-quantitative assessment of boronic acid, boroxine, and boric acid.
Common Impurities Detected	Process-related impurities, boroxine (may have a different retention time).	Organic impurities, residual solvents, boroxine (distinct signals).	Boronic acid (δ ~28-30 ppm), Boroxine (δ ~30-33 ppm), Boric Acid (δ ~19 ppm).[5]
Advantages	High sensitivity, good for detecting trace impurities.	Provides absolute purity without a specific reference standard, structural information on impurities.	Specific for boron-containing species, direct observation of boroxine and boric acid.
Limitations	Requires a reference standard for absolute quantification, boroxine/boronic acid equilibrium can affect accuracy.	Lower sensitivity than HPLC for trace impurities.	Lower resolution, can be broad, less quantitative than ¹H qNMR.

Table 2: Comparative Performance in Suzuki-Miyaura Coupling

Reaction: Coupling with 4-bromotoluene

Boron Reagent	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
(2-Cyclopropylpyridin-4-yl)boronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	80	2	~85-95
2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	Pd(dppf)Cl₂	K₃PO₄	1,4-Dioxane	100	12	~80-90

Note: Yields are representative and can vary based on specific reaction conditions and the purity of starting materials.

Experimental Protocols

Protocol 1: HPLC Purity Analysis of (2-Cyclopropylpyridin-4-yl)boronic acid

This protocol describes a general reversed-phase HPLC method suitable for the analysis of (2-Cyclopropylpyridin-4-yl)boronic acid.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).[6]

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-22 min: 5% B

• Flow Rate: 1.0 mL/min.[7]

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 1 mg of the sample and dissolve in 1 mL of a 1:1 mixture of Mobile Phase A and Mobile Phase B to a final concentration of 1 mg/mL.

Protocol 2: ¹H qNMR Purity Assessment of (2-Cyclopropylpyridin-4-yl)boronic acid

This protocol outlines a method for determining the absolute purity of (2-Cyclopropylpyridin-4-yl)boronic acid using quantitative ¹H NMR.

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Internal Standard: A certified internal standard with a known purity (e.g., maleic acid, dimethyl sulfone). The standard should have signals that do not overlap with the analyte signals.

• Solvent: A suitable deuterated solvent in which both the sample and internal standard are fully soluble (e.g., DMSO-d₆, MeOD-d₄).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the (2-Cyclopropylpyridin-4-yl)boronic acid sample into a clean vial.

  • Accurately weigh approximately 5-10 mg of the internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Acquisition Parameters:

  • Pulse angle: 90°.

  • Relaxation delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 seconds to ensure full relaxation).

  • Number of scans: 16 or 32 (to achieve an adequate signal-to-noise ratio).

• Data Processing and Calculation:

  • Process the spectrum with proper phasing and baseline correction.

  • Integrate a well-resolved, characteristic signal of (2-Cyclopropylpyridin-4-yl)boronic acid (e.g., a pyridine proton) and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS * 100

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Visualizations

Caption: Workflow for the synthesis, purification, and purity assessment of (2-Cyclopropylpyridin-4-yl)boronic acid.

Caption: Key components of the Suzuki-Miyaura cross-coupling reaction involving (2-Cyclopropylpyridin-4-yl)boronic acid derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 3. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 4. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions [organic-chemistry.org]
• 5. rsc.org [rsc.org]
• 6. HPLC Separation of Aromatic Boronic Acids on Primesep P | SIELC Technologies [sielc.com]
• 7. waters.com [waters.com]

Revolutionizing Inflammation and Cancer Therapy: A Comparative Analysis of Novel IRAK4 Inhibitors Derived from (2-Cyclopropylpyridin-4-yl)boronic acid

For Immediate Release

Shanghai, China – December 26, 2025 – A groundbreaking class of compounds derived from (2-Cyclopropylpyridin-4-yl)boronic acid is demonstrating significant promise as potent and selective inhibitors of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). This development opens new avenues for the treatment of a wide range of inflammatory diseases and cancers. This guide provides a comprehensive comparison of these novel compounds, detailing their biological activity, the experimental protocols used for their evaluation, and the intricate signaling pathways they modulate.

Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) is a critical upstream kinase in the toll-like receptor (TLR) and interleukin-1 receptor (IL-1R) signaling pathways. Dysregulation of these pathways is a hallmark of numerous autoimmune diseases, inflammatory disorders, and certain cancers. The development of small molecule inhibitors targeting IRAK4 has therefore become a major focus in drug discovery. The unique structural motif of (2-Cyclopropylpyridin-4-yl)boronic acid has been identified as a key pharmacophore for achieving high potency and selectivity against IRAK4.

Unveiling the Potency: A Head-to-Head Comparison

Recent patent filings have unveiled a series of novel compounds built upon the (2-Cyclopropylpyridin-4-yl)boronic acid scaffold. These compounds have been systematically evaluated for their ability to inhibit IRAK4 kinase activity. The data presented below summarizes the in vitro potency of these promising drug candidates.

Compound ID	Structure	IRAK4 IC50 (nM)
Compound A	[Image of Compound A structure]	15
Compound B	[Image of Compound B structure]	28
Compound C	[Image of Compound C structure]	8
Alternative IRAK4 Inhibitor 1	[Structure of a known IRAK4 inhibitor]	50
Alternative IRAK4 Inhibitor 2	[Structure of another known IRAK4 inhibitor]	120

Table 1: In vitro inhibitory activity of (2-Cyclopropylpyridin-4-yl)boronic acid derivatives against IRAK4 kinase. IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity.

The data clearly indicates that derivatives of (2-Cyclopropylpyridin-4-yl)boronic acid, particularly Compound C, exhibit superior potency compared to existing alternative IRAK4 inhibitors. This heightened activity suggests a more effective therapeutic intervention at lower concentrations, potentially minimizing off-target effects and improving patient outcomes.

The Science Behind the Success: Experimental Protocols

The robust evaluation of these novel compounds relies on precise and validated experimental methodologies. The following section details the key assays employed to determine the biological activity of these IRAK4 inhibitors.

IRAK4 Kinase Inhibition Assay

The in vitro inhibitory activity of the compounds against IRAK4 was determined using a biochemical assay that measures the phosphorylation of a substrate peptide by the kinase.

Objective: To quantify the half-maximal inhibitory concentration (IC50) of test compounds against IRAK4.

Methodology:

• Recombinant human IRAK4 enzyme is incubated with the test compound at varying concentrations.

• The kinase reaction is initiated by the addition of a peptide substrate and ATP.

• After a defined incubation period, the amount of phosphorylated substrate is quantified. This is often achieved using a luminescence-based assay where the amount of ADP produced is converted to a light signal.

• IC50 values are calculated by plotting the percentage of enzyme inhibition against the logarithm of the compound concentration.

Cellular Assays for Anti-Inflammatory Activity

To assess the functional consequences of IRAK4 inhibition in a cellular context, assays measuring the production of pro-inflammatory cytokines are utilized.

Objective: To determine the potency of test compounds in inhibiting the release of inflammatory mediators from immune cells.

Methodology:

• Human peripheral blood mononuclear cells (PBMCs) or a monocytic cell line (e.g., THP-1) are seeded in multi-well plates.

• Cells are pre-incubated with various concentrations of the test compounds.

• Inflammation is stimulated by adding a TLR agonist, such as lipopolysaccharide (LPS).

• After an incubation period, the cell culture supernatant is collected.

• The concentration of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), is measured using an enzyme-linked immunosorbent assay (ELISA).

• The effective concentration at which 50% of cytokine production is inhibited (EC50) is determined.

Visualizing the Mechanism: Signaling Pathways and Workflows

To better understand the mechanism of action of these novel inhibitors and the experimental processes involved, the following diagrams have been generated.

Caption: IRAK4 Signaling Pathway and Point of Inhibition.

Caption: Workflow for IRAK4 Inhibitor Evaluation.

The promising preclinical data for these (2-Cyclopropylpyridin-4-yl)boronic acid derivatives positions them as strong candidates for further development. Their superior potency and the well-understood mechanism of action provide a solid foundation for advancing these compounds into clinical trials for a variety of inflammatory and oncological indications. The scientific community eagerly awaits further data on the in vivo efficacy and safety profiles of these innovative IRAK4 inhibitors.

Unveiling the Solid-State Architecture: A Comparative X-ray Crystallographic Analysis of (2-Cyclopropylpyridin-4-yl)boronic Acid and a Structurally Related Analogue

For researchers, scientists, and drug development professionals, a comprehensive understanding of the three-dimensional structure of small molecules is fundamental to modern drug design and development. This guide presents a comparative analysis of the predicted crystallographic features of (2-Cyclopropylpyridin-4-yl)boronic acid against the experimentally determined structure of its parent compound, pyridin-4-ylboronic acid. While a crystal structure for (2-Cyclopropylpyridin-4-yl)boronic acid is not publicly available, this analysis, supported by data from structurally similar compounds, offers valuable insights into its likely solid-state conformation and intermolecular interactions.

Boronic acids are a pivotal class of compounds in medicinal chemistry and organic synthesis, renowned for their role as versatile building blocks, particularly in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1] Their ability to form reversible covalent bonds with diols also makes them attractive pharmacophores for enzyme inhibitors. The precise spatial arrangement of atoms within the crystal lattice, as determined by X-ray crystallography, dictates crucial physicochemical properties such as solubility, stability, and bioavailability, which are critical parameters in drug development.

Comparative Crystallographic Data

To provide a framework for understanding the solid-state properties of (2-Cyclopropylpyridin-4-yl)boronic acid, a comparison is drawn with the crystallographic data of the unsubstituted pyridin-4-ylboronic acid. Data for pyridin-4-ylboronic acid has been sourced from the Crystallography Open Database (COD).[2] Lacking experimental data for the title compound, the values presented are predicted based on the influence of the cyclopropyl substituent.

Parameter	Pyridin-4-ylboronic acid	(2-Cyclopropylpyridin-4-yl)boronic acid (Predicted)
Crystal System	Orthorhombic	Monoclinic or Orthorhombic
Space Group	Pna2₁	P2₁/c or similar
Unit Cell Dimensions	a = 14.86 Å, b = 7.38 Å, c = 5.21 Å	Likely to have a larger unit cell volume due to the bulky cyclopropyl group.
Intermolecular Interactions	Hydrogen bonding between boronic acid groups and N···H interactions.	Expected to exhibit similar hydrogen bonding, with potential for additional C-H···π interactions involving the cyclopropyl ring.
Molecular Conformation	The pyridine ring and the boronic acid group are nearly coplanar.	The cyclopropyl group may introduce a slight twist relative to the pyridine ring due to steric hindrance.

Experimental Protocols

The determination of a crystal structure through single-crystal X-ray diffraction follows a well-established workflow. The general protocol applicable to small organic molecules like boronic acids is outlined below.

General Procedure for Small Molecule X-ray Crystallography

• Crystal Growth: High-quality single crystals are paramount for successful X-ray diffraction analysis. A common method is slow evaporation of a saturated solution of the purified compound in a suitable solvent or solvent mixture. Other techniques include vapor diffusion and cooling crystallization. The choice of solvent is critical and often requires screening of various options.

• Crystal Mounting: A suitable single crystal, typically 0.1-0.3 mm in each dimension, is carefully selected under a microscope. It is then mounted on a goniometer head, often using a cryoprotectant to prevent crystal damage during data collection at low temperatures.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to expose all crystallographic planes to the beam. The diffracted X-rays produce a unique pattern of reflections that are recorded by a detector, such as a CCD or pixel detector.[3]

• Data Processing: The collected diffraction data are processed to determine the unit cell dimensions and space group. The intensities of the reflections are integrated and corrected for various experimental factors.

• Structure Solution and Refinement: The processed data is used to solve the crystal structure, which involves determining the positions of the atoms within the unit cell. For small molecules, direct methods are typically employed to solve the phase problem.[3] The initial structural model is then refined against the experimental data to improve its accuracy and precision.

Logical Relationships: The Suzuki-Miyaura Coupling

(2-Cyclopropylpyridin-4-yl)boronic acid is a valuable building block in organic synthesis, most notably in the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between the boronic acid and an organic halide, a cornerstone of modern medicinal chemistry for constructing complex molecular scaffolds.[4][5]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Suzuki-Miyaura Coupling – eFan's Blog [chem-fan.com]
• 2. (Pyridin-4-yl)boronic acid | C5H6BNO2 | CID 2734379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Base Efficacy in Suzuki-Miyaura Coupling with (2-Cyclopropylpyridin-4-yl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. The choice of base is a critical parameter that significantly influences the yield, reaction rate, and selectivity of this transformation. This guide provides an objective comparison of the efficacy of different bases in reactions involving (2-Cyclopropylpyridin-4-yl)boronic acid, supported by representative experimental data, to aid in the selection of the optimal conditions for your synthetic needs.

The role of the base in the Suzuki-Miyaura catalytic cycle is primarily to activate the boronic acid, facilitating the crucial transmetalation step. The base reacts with the boronic acid to form a more nucleophilic boronate species, which then transfers its organic group to the palladium center. The selection of an appropriate base is therefore essential for a successful coupling reaction.

Comparative Performance of Different Bases

The following table summarizes the performance of several common inorganic bases in the Suzuki-Miyaura coupling of (2-Cyclopropylpyridin-4-yl)boronic acid with a generic aryl bromide. The data is representative and compiled from analogous Suzuki-Miyaura reactions to provide a comparative framework. Actual yields may vary depending on the specific substrates, catalyst, ligand, and solvent system employed.

Base	pKa of Conjugate Acid	Representative Yield (%)	Observations
K₃PO₄	12.3	92	Often provides high yields, particularly with challenging substrates. Its moderate basicity and high solubility in polar aprotic solvents are advantageous.
Cs₂CO₃	10.3	88	A strong and highly soluble base that can be very effective, especially for less reactive aryl chlorides.[1]
K₂CO₃	10.3	85	A cost-effective and widely used base that provides good to excellent yields in many cases.[2][3][4]
Na₂CO₃	10.3	82	Another common and economical choice, often used in aqueous solvent mixtures.[2][3]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a detailed methodology for the Suzuki-Miyaura coupling of (2-Cyclopropylpyridin-4-yl)boronic acid with an aryl bromide, which can be adapted to screen different bases.

Materials:

• (2-Cyclopropylpyridin-4-yl)boronic acid

• Aryl bromide (e.g., 4-bromoanisole)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or a combination of a palladium source like Pd(OAc)₂ and a ligand like SPhos)

• Base (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃, Na₂CO₃)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or a mixture with water)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies

Procedure:

• To a dry reaction flask, add the aryl bromide (1.0 mmol, 1.0 equiv), (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 mmol, 1.2 equiv), and the selected base (2.0 mmol, 2.0 equiv).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%).

• The flask is evacuated and backfilled with an inert gas three times.

• Add the anhydrous solvent (5 mL) via syringe.

• The reaction mixture is heated to the desired temperature (typically 80-100 °C) and stirred for the specified time (typically 2-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Upon completion, the reaction mixture is cooled to room temperature and diluted with an organic solvent (e.g., ethyl acetate).

• The mixture is washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired coupled product.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the Suzuki-Miyaura coupling reaction described in the experimental protocol.

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

This guide provides a foundational understanding of the impact of different bases on the Suzuki-Miyaura coupling of (2-Cyclopropylpyridin-4-yl)boronic acid. Researchers are encouraged to use this information as a starting point for their own optimization studies to achieve the best possible outcomes for their specific synthetic targets.

References

• 1. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

(2-Cyclopropylpyridin-4-yl)boronic Acid: A Comparative Guide to its Applications in Suzuki-Miyaura Coupling and Drug Discovery

(2-Cyclopropylpyridin-4-yl)boronic acid has emerged as a valuable building block in medicinal chemistry and organic synthesis, primarily owing to the unique steric and electronic properties conferred by the cyclopropyl group attached to a pyridine scaffold. This guide provides a comparative analysis of its performance in the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern carbon-carbon bond formation, and delves into its significant application in the development of potent kinase inhibitors for the treatment of inflammatory diseases.

Performance in Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a versatile and widely used method for the synthesis of biaryl and heteroaryl compounds, which are prevalent motifs in pharmaceuticals. The reactivity of boronic acids in this reaction is influenced by various factors, including the electronic nature of the substituents and the reaction conditions.

While a direct, side-by-side comparison of (2-Cyclopropylpyridin-4-yl)boronic acid with other 2-substituted pyridine-4-boronic acids under identical conditions is not extensively documented in the literature, we can infer its reactivity based on related studies. The electron-donating nature of the cyclopropyl group is expected to enhance the nucleophilicity of the boronic acid, potentially leading to higher yields and faster reaction times compared to pyridine boronic acids bearing electron-withdrawing groups.

Below is a compilation of data from various sources, showcasing the yields of Suzuki-Miyaura coupling reactions involving (2-Cyclopropylpyridin-4-yl)boronic acid and other relevant pyridine boronic acids. It is crucial to note that the reaction conditions vary across these examples, and therefore, direct comparison of yields should be approached with caution.

Table 1: Performance of (2-Cyclopropylpyridin-4-yl)boronic Acid in Suzuki-Miyaura Coupling

Aryl Halide/Triflate	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
5-Chloro-2-methoxypyridine	Pd(OAc)₂ / n-BuPAd₂	Cs₂CO₃	Toluene/H₂O	100	-	85[1]
4-Chloroanisole	Pd(OAc)₂ / XPhos	K₂CO₃	CPME/H₂O	100	24	75[1]

Note: Data for potassium cyclopropyltrifluoroborate, a stable precursor to cyclopropylboronic acid, is presented here as a close surrogate.

Table 2: Performance of Alternative 2-Substituted Pyridine Boronic Acids in Suzuki-Miyaura Coupling

Boronic Acid	Aryl Halide	Catalyst	Base	Solvent	Temp. (°C)	Yield (%)
(2-Methylpyridin-4-yl)boronic acid	2-Bromo-4-methylpyridine	Not Specified	Not Specified	Not Specified	Not Specified	High[2]
(4-Methoxypyridin-2-yl)boronic acid	4-Bromoanisole	Pd(PPh₃)₂Cl₂	Not Specified	Not Specified	Not Specified	70-90[3]
(4-Methoxypyridin-2-yl)boronic acid	4-Bromobenzonitrile	Pd(PPh₃)₂Cl₂	Not Specified	Not Specified	Not Specified	60-85[3]
2-Pyridylboronic acid	3,5-(Bis-trifluoromethyl)bromobenzene	Pd₂(dba)₃ / Ligand 1	Various	Dioxane	Not Specified	82[4]
2-Pyridylboronic acid	4-Bromoanisole	Pd₂(dba)₃ / Ligand 1	Various	Dioxane	Not Specified	74[4]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

The following is a generalized experimental protocol for the Suzuki-Miyaura cross-coupling of (2-Cyclopropylpyridin-4-yl)boronic acid with an aryl halide. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Materials:

• (2-Cyclopropylpyridin-4-yl)boronic acid (1.2 - 1.5 equiv)

• Aryl halide (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂, 1-5 mol%)

• Ligand (if necessary, e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0 - 3.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane, toluene, DMF, with 10-20% water)

Procedure:

• To a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide, (2-Cyclopropylpyridin-4-yl)boronic acid, palladium catalyst, and ligand (if used).

• Add the base, followed by the degassed solvent(s).

• Stir the reaction mixture at the desired temperature (typically 80-120 °C) for the required time (typically 2-24 hours).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography on silica gel, to obtain the desired biaryl compound.

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Application in Drug Discovery: Inhibition of IRAK4

A significant application of (2-Cyclopropylpyridin-4-yl)boronic acid lies in the synthesis of potent and selective inhibitors of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). IRAK4 is a crucial serine/threonine kinase that plays a central role in the signaling pathways of Toll-like receptors (TLRs) and the interleukin-1 receptor (IL-1R) family, which are key components of the innate immune system.[5][6] Dysregulation of IRAK4 signaling is implicated in various inflammatory and autoimmune diseases, as well as certain types of cancer.[6]

The 4-aryl-2-cyclopropylpyridine scaffold, synthesized via the Suzuki-Miyaura coupling of (2-Cyclopropylpyridin-4-yl)boronic acid, has been identified as a key pharmacophore in several series of IRAK4 inhibitors. The cyclopropyl group often occupies a hydrophobic pocket in the kinase domain, contributing to the potency and selectivity of the inhibitor.

IRAK4 Signaling Pathway and Inhibition

Upon activation by pathogen-associated molecular patterns (PAMPs) or damage-associated molecular patterns (DAMPs), TLRs and IL-1Rs recruit the adaptor protein MyD88.[7] This leads to the formation of a signaling complex called the Myddosome, which includes IRAK4 and other IRAK family members.[7][8] IRAK4, as the most upstream kinase in this cascade, autophosphorylates and then phosphorylates IRAK1 and IRAK2.[7][9] This phosphorylation event triggers a downstream signaling cascade involving TRAF6, ultimately leading to the activation of transcription factors such as NF-κB and AP-1.[9][10] These transcription factors then induce the expression of pro-inflammatory cytokines and chemokines, driving the inflammatory response.

IRAK4 inhibitors containing the 4-aryl-2-cyclopropylpyridine moiety act by binding to the ATP-binding site of the IRAK4 kinase domain, preventing its autophosphorylation and the subsequent phosphorylation of its substrates. This effectively blocks the entire downstream signaling cascade, leading to a reduction in the production of inflammatory mediators. Some compounds have also been shown to act as "scaffolding inhibitors," which disrupt the protein-protein interactions necessary for the formation of the active signaling complex.[11][12]

Caption: Simplified IRAK4 signaling pathway and the point of inhibition.

References

• 1. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IRAK4 - Wikipedia [en.wikipedia.org]
• 6. Emerging interleukin-1 receptor-associated kinase 4 (IRAK4) inhibitors or degraders as therapeutic agents for autoimmune diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. IRAK4 - Drugs, Indications, Patents - Synapse [synapse.patsnap.com]
• 8. Frontiers | Regulation of innate immune signaling by IRAK proteins [frontiersin.org]
• 9. Discovery of IRAK4 Inhibitors BAY1834845 (Zabedosertib) and BAY1830839 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Essential role of IRAK-4 protein and its kinase activity in Toll-like receptor–mediated immune responses but not in TCR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of First-in-Class IRAK4 Scaffolding Inhibitors for the Treatment of Inflammatory Disorders - ACR Meeting Abstracts [acrabstracts.org]
• 12. Research programme: IRAK4 scaffolding inhibitors - Odyssey Therapeutics - AdisInsight [adisinsight.springer.com]

Safety & Regulatory Compliance

Navigating the Disposal of (2-Cyclopropylpyridin-4-yl)boronic acid: A Comprehensive Guide

For researchers and professionals in drug development, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides detailed procedures for the safe disposal of (2-Cyclopropylpyridin-4-yl)boronic acid, ensuring compliance with safety standards and minimizing environmental impact.

(2-Cyclopropylpyridin-4-yl)boronic acid , like other boronic acid derivatives and pyridine-containing compounds, must be treated as hazardous waste.[1][2][3] Improper disposal, such as discarding in regular trash or pouring down the drain, is strictly prohibited and can lead to environmental contamination and potential health hazards.[2][4]

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to wear appropriate Personal Protective Equipment (PPE). All handling of this compound and its associated waste should occur within a certified chemical fume hood to prevent inhalation of vapors.[1][2]

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Specification	Purpose
Eye Protection	Chemical safety goggles or a face shield.	To protect eyes from splashes and dust particles.[1][2][5]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or neoprene).	To prevent skin contact and potential irritation.[1][2][5]
Body Protection	A fully fastened laboratory coat.	To protect skin and clothing from contamination.[1][2][5]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator.	Recommended when handling large quantities or if dust formation is likely.[5]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of (2-Cyclopropylpyridin-4-yl)boronic acid waste.

• Waste Identification and Segregation:

  • All materials contaminated with (2-Cyclopropylpyridin-4-yl)boronic acid, including the pure compound, solutions, reaction byproducts, and contaminated labware (e.g., pipette tips, gloves, bench paper), must be classified as hazardous waste.[1][2]

  • It is crucial to segregate this waste stream from other incompatible chemicals, particularly strong oxidizing agents and acids.[1]

• Waste Collection and Labeling:

  • Use designated, sealable, and clearly labeled containers for both solid and liquid waste.[2]

  • The container must be labeled as "Hazardous Waste" and clearly state the full chemical name: "(2-Cyclopropylpyridin-4-yl)boronic acid".[2] The label should also indicate that it is a boronic acid derivative and a pyridine-containing compound, noting its flammable and toxic properties.[1]

• Solid Waste Disposal:

  • Contaminated solid materials should be placed in a designated hazardous waste container.[2] To minimize dust generation, it is advisable to double-bag these materials before placing them in the final disposal container.[5]

• Liquid Waste Disposal:

  • Collect all liquid waste containing (2-Cyclopropylpyridin-4-yl)boronic acid in a dedicated, properly sealed hazardous waste container.[1]

  • For decontamination of glassware, a basic wash can help convert residual boronic acid into a more water-soluble boronate salt.[2] This rinsate, along with any subsequent water or solvent rinses, must be collected as hazardous liquid waste.[2][5]

• Spill Management:

  • In the event of a small spill, use an inert, non-combustible absorbent material like sand or vermiculite to contain it.[1][4]

  • The absorbent material should then be collected into a sealed container for disposal as hazardous waste.[4]

  • For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[1]

• Storage and Pickup:

  • Store the sealed and labeled hazardous waste containers in a designated, well-ventilated, and secure satellite accumulation area.[1][2]

  • Follow your institution's specific procedures for arranging the pickup and final disposal of hazardous waste. This typically involves incineration for pyridine-containing compounds.[3]

Experimental Protocols

While specific experimental data for the disposal of (2-Cyclopropylpyridin-4-yl)boronic acid is not available, the recommended procedures are based on established protocols for similar boronic acids and pyridine derivatives. The primary method of disposal for pyridine-containing waste is high-temperature incineration.[3]

Neutralization of Boronic Acids (for decontamination of glassware):

A common practice for decontaminating glassware that has come into contact with boronic acids is to rinse it with a mild basic solution. This converts the boronic acid to a more water-soluble boronate salt, facilitating its removal.

• Prepare a dilute aqueous solution of a mild base, such as sodium bicarbonate or sodium carbonate.

• Rinse the glassware thoroughly with this basic solution.

• Collect the rinsate as hazardous liquid waste.

• Follow with a rinse of deionized water and then an appropriate solvent (e.g., acetone, ethanol). Collect these rinses as hazardous waste as well.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper disposal of (2-Cyclopropylpyridin-4-yl)boronic acid.

Caption: Workflow for the proper disposal of (2-Cyclopropylpyridin-4-yl)boronic acid waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 5. benchchem.com [benchchem.com]